The Chemical Synthesis, Mechanism, and Experimental Profiling of C16H14F3NO3S (Tolrestat) Executive Summary The compound C16H14F3NO3S , universally known as Tolrestat, represents a pivotal milestone in the pharma...
Author: BenchChem Technical Support Team. Date: April 2026
The Chemical Synthesis, Mechanism, and Experimental Profiling of
C16H14F3NO3S
(Tolrestat)
Executive Summary
The compound
C16H14F3NO3S
, universally known as Tolrestat, represents a pivotal milestone in the pharmacological targeting of diabetic complications [[1]](). Developed as a competitive, orally active aldose reductase inhibitor (ARI), Tolrestat was designed to mitigate the microvascular damage associated with diabetic neuropathy, nephropathy, and retinopathy 1, 2. This technical whitepaper elucidates the chemical synthesis pathway, the biochemical causality of its mechanism of action, and the rigorous experimental protocols required for its evaluation.
The Polyol Pathway and Biochemical Causality
Under normoglycemic conditions, cellular glucose is primarily metabolized via glycolysis. However, in the hyperglycemic state characteristic of diabetes mellitus, the glycolytic pathway becomes saturated, shunting excess glucose into the polyol pathway 3.
The pathogenesis is driven by two sequential enzymatic reactions:
Aldose Reductase (AR): Catalyzes the NADPH-dependent reduction of glucose to sorbitol 3.
Sorbitol Dehydrogenase (SDH): Oxidizes sorbitol to fructose, utilizing
NAD+3.
The causality of tissue damage is twofold. First, sorbitol is highly hydrophilic and impermeable to cell membranes; its intracellular accumulation induces severe osmotic stress, leading to cell swelling and structural damage 3. Second, the excessive consumption of NADPH by AR depletes the cellular pool required by glutathione reductase. This impairs the regeneration of reduced glutathione (GSH), plunging the cell into a state of severe oxidative stress [](). Tolrestat acts by competitively binding to the active site of AR—specifically interacting with the hydrophobic pocket and the anion well (comprising Tyr48 and His110)—thereby halting the flux of glucose through this pathological cascade .
The Polyol Pathway and Tolrestat's Mechanism of Action.
Chemical Synthesis Pathway of Tolrestat
The synthesis of Tolrestat is a multi-step organic sequence that strategically installs a thioamide moiety, which is critical for its high-affinity binding to the AR enzyme.
Acyl Chloride Formation: The synthesis initiates with 6-methoxy-5-(trifluoromethyl)naphthalene-1-carboxylic acid. Refluxing this precursor with thionyl chloride (
SOCl2
) in dimethylformamide (DMF) yields the highly reactive acyl chloride intermediate 4.
Amidation: The acyl chloride is subsequently coupled with sarcosine methyl ester (methyl N-methylglycinate) in the presence of an organic base such as triethylamine. This nucleophilic acyl substitution forms the amide intermediate, methyl N-[[6-methoxy-5-(trifluoromethyl)-1-naphthyl]carbonyl]-N-methylglycinate [[4]]().
Thionation: To convert the carbonyl oxygen to a thiocarbonyl group, the amide is treated with a thionating agent such as Lawesson's reagent or phosphorus pentasulfide (
P2S5
) 4, 5. The resulting thioamide ester exhibits enhanced lipophilicity and a distinct hydrogen-bonding profile, which is mechanistically responsible for its tight binding within the AR anion well.
Hydrolysis: Finally, the methyl ester undergoes alkaline hydrolysis using aqueous NaOH, followed by acidification with HCl, yielding the free carboxylic acid, Tolrestat (
C16H14F3NO3S
) 4.
Multi-step chemical synthesis pathway of Tolrestat.
Experimental Protocols and Workflows
To accurately quantify the inhibitory potency of Tolrestat, researchers utilize a continuous spectrophotometric assay. This protocol is a self-validating system: by measuring the real-time oxidation of NADPH at 340 nm, the assay directly links enzyme kinetics to inhibitor concentration 3.
Step-by-Step Methodology: In Vitro Aldose Reductase Enzyme Inhibition Assay
Reagent Preparation: Dissolve crystalline Tolrestat in anhydrous DMSO to prepare a 10 mM stock solution. Purge the solution with an inert gas to ensure stability 6. Perform serial dilutions in a physiological buffer (e.g., 0.1 M sodium phosphate, pH 6.2). Critical Causality: Ensure the final DMSO concentration in the assay remains below 0.1% to prevent solvent-induced conformational changes in the recombinant enzyme [[6]](), 3.
Assay Mixture Assembly: In a UV-compatible quartz cuvette, combine recombinant human aldose reductase, 0.1 mM NADPH, and the specified concentration of Tolrestat 3. Incubate the mixture at 37°C for 5 minutes to allow for steady-state inhibitor binding.
Reaction Initiation: Add 10 mM DL-glyceraldehyde (substrate) to the cuvette to initiate the enzymatic reduction [[3]]().
Kinetic Measurement: Immediately monitor the decrease in absorbance at 340 nm (
ΔA340
) continuously for 5 minutes using a temperature-controlled UV/Vis spectrophotometer 3.
Data Analysis: Extract the linear reaction rate (
ΔAbs/min
) for each concentration. Plot the percentage of inhibition against the logarithm of Tolrestat concentration. Utilize non-linear regression to calculate the
IC50
value [[3]]().
Experimental workflow for in vitro Aldose Reductase inhibition assay.
Quantitative Efficacy Data
The following table summarizes the key quantitative parameters defining Tolrestat's biochemical and physiological profile based on standardized assays.
While Tolrestat demonstrated exceptional on-target efficacy in preclinical models, its clinical development was ultimately terminated. In 1997, Wyeth withdrew the drug due to the emergence of severe, idiosyncratic hepatotoxicity in Phase III trials and post-marketing surveillance, which included fatal cases of liver failure 2.
The causality of this toxicity is intrinsically linked to its chemical structure. The thioamide moiety, while essential for potent AR inhibition, undergoes hepatic metabolism by cytochrome P450 enzymes to form reactive sulfenic acid or reactive oxygen species. These electrophilic intermediates covalently bind to hepatic macromolecules, triggering immune-mediated hepatotoxicity and direct hepatocellular necrosis. This serves as a critical case study in drug development, highlighting the delicate balance between mechanism-based pharmacodynamics and metabolic safety.
References
Title: Tolrestat - Wikipedia
Source: wikipedia.org
URL: [Link]
Title: Contribution of Aldose Reductase to Diabetic Hyperproliferation of Vascular Smooth Muscle Cells - PMC
Source: nih.gov
URL: [Link]
Title: Updates on Aldose Reductase Inhibitors for Management of Diabetic Complications and Non-diabetic Diseases - Moodle@Units
Source: units.it
URL: [Link]
Title: Thioamide - Wikipedia
Source: wikipedia.org
URL: [Link]
An In-depth Technical Guide to the Spectroscopic Characterization of Tofesilate (C₁₆H₁₄F₃NO₃S)
This guide provides a comprehensive analysis of the spectroscopic data for the compound Tofesilate, with the molecular formula C₁₆H₁₄F₃NO₃S. The intended audience for this whitepaper includes researchers, scientists, and...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive analysis of the spectroscopic data for the compound Tofesilate, with the molecular formula C₁₆H₁₄F₃NO₃S. The intended audience for this whitepaper includes researchers, scientists, and professionals in the field of drug development who have a foundational understanding of spectroscopic techniques. Herein, we will not only present the spectral data but also delve into the rationale behind the experimental choices and the interpretation of the results, reflecting a field-proven approach to molecular characterization.
Introduction
The structural elucidation of a novel chemical entity is a cornerstone of chemical and pharmaceutical research. Spectroscopic techniques such as Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy are indispensable tools in this endeavor. Each technique provides a unique piece of the structural puzzle, and a holistic analysis of their combined data allows for the unambiguous confirmation of a molecule's identity and purity.
The compound of interest, Tofesilate, presents a complex structure with multiple functional groups, including a trifluoromethyl group, a sulfonamide, and aromatic rings. This guide will walk through the expected spectroscopic signatures of Tofesilate, providing a roadmap for its characterization.
Overall Analytical Workflow
The characterization of a compound like Tofesilate follows a logical progression of spectroscopic analyses. Each step builds upon the information gathered in the previous one, leading to a comprehensive structural confirmation.
Caption: Overall workflow for the spectroscopic characterization of Tofesilate.
Part 1: Mass Spectrometry (MS)
Mass spectrometry is the first-line technique for determining the molecular weight of a compound and confirming its elemental composition.
Experimental Protocol: Electrospray Ionization Time-of-Flight (ESI-TOF) Mass Spectrometry
Sample Preparation: A dilute solution of Tofesilate (approximately 10 µg/mL) is prepared in a 50:50 mixture of acetonitrile and water, with 0.1% formic acid added to promote ionization.
Instrumentation: A high-resolution time-of-flight (TOF) mass spectrometer equipped with an electrospray ionization (ESI) source is used.[1][2]
Ionization Mode: The analysis is conducted in positive ion mode, as the nitrogen atom in the sulfonamide group can be readily protonated.
Data Acquisition: Data is acquired over a mass-to-charge (m/z) range of 100-1000.
Predicted Mass Spectrum Data for Tofesilate
Ion Species
Calculated m/z
Interpretation
[M+H]⁺
374.0728
Protonated molecular ion. This is the primary ion of interest and confirms the molecular weight.
[M+Na]⁺
396.0547
Sodium adduct, commonly observed with ESI.
Interpretation of Mass Spectrum and Predicted Fragmentation
The high-resolution mass of the protonated molecular ion ([M+H]⁺) is crucial for confirming the elemental composition of C₁₆H₁₄F₃NO₃S. The predicted fragmentation pattern provides further structural confirmation.
Caption: Predicted key fragmentation pathways for Tofesilate in MS/MS analysis.
Part 2: Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule.
Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy
Sample Preparation: A small amount of solid Tofesilate is placed directly on the diamond crystal of the ATR accessory.
Instrumentation: A Fourier-transform infrared (FTIR) spectrometer equipped with a single-reflection ATR accessory is used.[3]
Data Acquisition: The spectrum is recorded from 4000 to 400 cm⁻¹, with a resolution of 4 cm⁻¹. A background spectrum of the clean ATR crystal is taken prior to sample analysis.
Predicted IR Absorption Data for Tofesilate
Wavenumber (cm⁻¹)
Intensity
Functional Group Assignment
~3250
Medium, Sharp
N-H stretch of the sulfonamide
3100-3000
Medium
C-H stretch of the aromatic rings
~1600, ~1475
Medium-Strong
C=C stretching of the aromatic rings
~1350, ~1160
Strong
Asymmetric and symmetric S=O stretching of the sulfonamide
1320-1100
Strong, Broad
C-F stretching of the trifluoromethyl group
Interpretation of the IR Spectrum
The IR spectrum of Tofesilate is expected to be dominated by strong absorptions corresponding to the sulfonamide and trifluoromethyl groups. The presence of a sharp band around 3250 cm⁻¹ is indicative of the N-H bond in the sulfonamide. The two strong bands around 1350 cm⁻¹ and 1160 cm⁻¹ are characteristic of the S=O asymmetric and symmetric stretches, respectively. The C-F stretches of the CF₃ group typically appear as a series of strong, broad bands in the 1320-1100 cm⁻¹ region.
Part 3: Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule, as well as the chemical environment of other NMR-active nuclei like ¹⁹F.
Experimental Protocol: ¹H, ¹³C, and ¹⁹F NMR Spectroscopy
Sample Preparation: Approximately 10-20 mg of Tofesilate is dissolved in 0.6 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆), with a small amount of tetramethylsilane (TMS) added as an internal standard for ¹H and ¹³C NMR.
Instrumentation: A 400 MHz (or higher) NMR spectrometer is used.
Data Acquisition:
¹H NMR: A standard single-pulse experiment is performed.
¹³C NMR: A proton-decoupled experiment (e.g., PENDANT or DEPT) is used to distinguish between CH, CH₂, and CH₃ groups.
¹⁹F NMR: A standard single-pulse experiment, typically without proton decoupling, is performed.
Predicted ¹H NMR Data for Tofesilate (in CDCl₃)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
~7.8
d
2H
Aromatic protons ortho to the SO₂ group
~7.5
m
3H
Remaining protons of the phenylsulfonyl group
~7.4
d
2H
Aromatic protons ortho to the CF₃ group
~7.2
d
2H
Aromatic protons meta to the CF₃ group
~7.0
s
1H
N-H proton of the sulfonamide
Predicted ¹³C NMR Data for Tofesilate (in CDCl₃)
Chemical Shift (δ, ppm)
Assignment
~140
Aromatic carbon attached to the SO₂ group
~138
Aromatic carbon attached to the nitrogen
~133
Aromatic CH para to the SO₂ group
~129
Aromatic CH ortho to the SO₂ group
~128
Aromatic carbon attached to the CF₃ group (quartet due to C-F coupling)
~127
Aromatic CH meta to the SO₂ group
~126
Aromatic CH meta to the CF₃ group
~124 (q, ¹JCF ≈ 272 Hz)
CF₃ carbon
~119
Aromatic CH ortho to the CF₃ group
Predicted ¹⁹F NMR Data for Tofesilate (in CDCl₃)
Chemical Shift (δ, ppm)
Multiplicity
Assignment
~ -62
s
CF₃
Interpretation of the NMR Spectra
The ¹H NMR spectrum is expected to show distinct signals for the protons on the two different aromatic rings. The protons on the phenylsulfonyl group will likely appear as a more complex multiplet, while the protons on the trifluoromethyl-substituted ring should show a cleaner pair of doublets. The N-H proton will appear as a singlet, which would disappear upon D₂O exchange.
The ¹³C NMR spectrum will confirm the number of unique carbon environments. The carbon attached to the CF₃ group will appear as a quartet due to one-bond coupling with the three fluorine atoms. The CF₃ carbon itself will also be a quartet with a large coupling constant.
The ¹⁹F NMR spectrum is expected to show a single sharp singlet around -62 ppm, which is a characteristic chemical shift for a trifluoromethyl group attached to an aromatic ring.
Conclusion
The combined application of Mass Spectrometry, IR Spectroscopy, and multinuclear NMR Spectroscopy provides a powerful and comprehensive approach to the structural elucidation of Tofesilate (C₁₆H₁₄F₃NO₃S). The predicted data presented in this guide serves as a benchmark for the analysis of this compound. By following the outlined experimental protocols and interpretative strategies, researchers can confidently confirm the structure and purity of Tofesilate, a critical step in any chemical or pharmaceutical development pipeline.
References
Time-of-flight mass spectrometry - Wikipedia. [Link]
Time-of-Flight Mass Spectrometry for Proteomics Research | Spectroscopy Online. [Link]
Lipid Imaging with Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS) - PMC - NIH. [Link]
Time‐of‐Flight Secondary Ion Mass Spectrometry Revealing the Organocatalyst Distribution in Functionalized Silica Monoliths - PMC. [Link]
Infrared spectroscopy of metal carboxylates II. Analysis of Fe(III), Ni and Zn carboxylate solutions - ResearchGate. [Link]
Sensitivity of 2D IR Spectra to Peptide Helicity: A Concerted Experimental and Simulation Study of an Octapeptide - PMC. [Link]
IR spectroscopy: from experimental spectra to high-resolution structural analysis by integrating simulations and machine learning | bioRxiv. [Link]
IR spectroscopy: from experimental spectra to high-resolution structural analysis by integrating simulations and machine learnin - bioRxiv. [Link]
INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS: SPECTRA-STRUCTURE CORRELATIONS - Gelest, Inc. [Link]
Preliminary Biological Activity Screening of C16H14F3NO3S (Tolrestat): A Technical Framework
Executive Summary and Mechanistic Rationale In the landscape of drug discovery for diabetic complications, targeting the polyol pathway remains a cornerstone strategy. The compound C16H14F3NO3S , universally known as Tol...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary and Mechanistic Rationale
In the landscape of drug discovery for diabetic complications, targeting the polyol pathway remains a cornerstone strategy. The compound C16H14F3NO3S , universally known as Tolrestat , serves as a prototypical and highly potent aldose reductase inhibitor (ARI)[1]. This whitepaper provides a comprehensive, field-proven framework for the preliminary in vitro biological activity screening of Tolrestat.
Under chronic hyperglycemic conditions, the polyol pathway becomes hyperactive. The rate-limiting enzyme, Aldose Reductase (AKR1B1) , reduces excess intracellular glucose into sorbitol. Because sorbitol is highly hydrophilic, it cannot easily cross cell membranes, leading to severe osmotic stress, oxidative damage, and the subsequent pathogenesis of diabetic neuropathy, nephropathy, and retinopathy[2]. Tolrestat binds directly to the active site of aldose reductase, blocking this pathological conversion[3].
Fig 1. The Polyol Pathway and mechanism of Aldose Reductase inhibition by Tolrestat.
Physicochemical Properties and Formulation Strategy
Before initiating any biological assay, the physicochemical limitations of the test compound must be addressed to ensure accurate dosing and prevent false negatives due to precipitation. Tolrestat is a carboxylic acid derivative with moderate lipophilicity[4].
Table 1: Physicochemical and Pharmacological Profile of Tolrestat
Requires careful serial dilution to prevent precipitation in assay buffer.
Formulation Note: Tolrestat should be dissolved in 100% anhydrous DMSO to create a 10 mM master stock. To avoid organic solvent toxicity or enzyme denaturation during the assay, the final DMSO concentration in the reaction well must be strictly maintained at or below 1% (v/v)[8].
In Vitro Kinetic Screening Protocol
To quantify the inhibitory potency of Tolrestat, we utilize a continuous spectrophotometric kinetic assay. The assay monitors the oxidation of the cofactor NADPH to NADP+ at 340 nm, which is directly proportional to the enzymatic reduction of the substrate[9].
Protocol Causality and Self-Validation
As a Senior Application Scientist, I emphasize that a protocol is only as good as its internal controls. This workflow is designed as a self-validating system :
Substrate Selection (DL-glyceraldehyde): While glucose is the physiological substrate, we utilize DL-glyceraldehyde in vitro. Causality: DL-glyceraldehyde has a significantly higher turnover rate (
Vmax
) with aldose reductase, yielding a robust, highly sensitive signal-to-noise ratio within a standard 5-minute read window[10].
Wavelength Selection (340 nm): Causality: NADPH absorbs strongly at 340 nm, whereas NADP+ does not. This allows for real-time, label-free tracking of enzyme kinetics[9].
Internal Controls: A "Vehicle Control" (DMSO only) establishes 100% uninhibited enzyme velocity. A "No Enzyme Blank" is mandatory to measure the spontaneous, non-enzymatic degradation of NADPH. This background rate must be subtracted from all test wells to ensure data integrity[8].
Experimental Workflow
Fig 2. Step-by-step experimental workflow for the in vitro kinetic screening assay.
Step-by-Step Methodology
Buffer Preparation: Prepare a 0.067 M Sodium Phosphate buffer and adjust the pH to 6.2. Causality: Aldose reductase exhibits optimal catalytic efficiency and stability at this slightly acidic pH[10].
Reagent Master Mix: In a UV-transparent 96-well microplate, add the following to each well:
Recombinant Human Aldose Reductase (concentration optimized to yield a
ΔA340
of ~0.05/min in vehicle controls).
Inhibitor Addition: Add Tolrestat across a 10-point dose-response range (e.g., 1 nM to 10 µM), ensuring the DMSO concentration remains constant (1%) across all wells.
Pre-Incubation: Incubate the plate at 37°C for exactly 5 minutes. Causality: This critical step allows Tolrestat to reach thermodynamic binding equilibrium within the enzyme's active site before the substrate introduces competitive dynamics.
Reaction Initiation: Using a multichannel pipette, rapidly add DL-glyceraldehyde to a final concentration of 10 mM to initiate the reaction[10].
Kinetic Read: Immediately transfer the plate to a temperature-controlled microplate reader (37°C). Record the absorbance at 340 nm every 15 seconds for 5 minutes.
Data Interpretation and IC50 Determination
Once the kinetic data is acquired, the initial velocity (
V0
) of the reaction must be extracted from the linear portion of the progress curve.
Calculate Velocity: Determine the slope (
ΔA340/min
) for all wells.
Background Subtraction: Subtract the slope of the "No Enzyme Blank" from all test and vehicle wells.
Non-Linear Regression: Plot the % Inhibition on the Y-axis against the
log10
concentration of Tolrestat on the X-axis. Utilize a 4-parameter logistic (4PL) regression model to interpolate the IC50.
Expected Outcomes: A successfully executed assay will yield an IC50 for Tolrestat in the range of 30 nM to 40 nM [6],[11]. Deviations from this expected potency typically indicate issues with compound precipitation (check DMSO limits) or NADPH degradation (check reagent freshness and blank values).
Strategic Incorporation of Trifluoromethyl (–CF₃) Groups in Modern Therapeutics: A Technical Guide to Design, Application, and Synthesis
Executive Summary As a Senior Application Scientist navigating the complexities of late-stage lead optimization, I frequently encounter a recurring bottleneck: promising chemical scaffolds failing in vivo due to rapid me...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
As a Senior Application Scientist navigating the complexities of late-stage lead optimization, I frequently encounter a recurring bottleneck: promising chemical scaffolds failing in vivo due to rapid metabolic clearance or poor membrane permeability. The strategic installation of a trifluoromethyl (–CF₃) group is one of the most powerful tools in our arsenal to rescue and elevate these leads. Although the –CF₃ motif is entirely absent in nature, it is a cornerstone of modern drug discovery, featured prominently in blockbuster therapeutics such as fluoxetine, celecoxib, and upadacitinib (1[2]). This guide dissects the mechanistic causality behind its efficacy, highlights recent therapeutic breakthroughs, and provides a self-validating synthetic protocol for its integration.
Mechanistic Rationale: The Causality of Fluorine
Why does the –CF₃ group exert such a profound effect on a molecule's pharmacokinetic (PK) and pharmacodynamic (PD) profile? The answer lies in the unique physicochemical properties of the carbon-fluorine bond.
Metabolic Shielding: The primary site of drug metabolism is the liver, where Cytochrome P450 (CYP450) enzymes catalyze Phase I oxidation (3[3]). By replacing a metabolically labile C–H or C–CH₃ group with a C–CF₃ group, we introduce extreme steric shielding. The high bond dissociation energy of the C–F bond (~116 kcal/mol) effectively blocks oxidative degradation, significantly prolonging the drug's half-life.
Lipophilicity and Permeability: The –CF₃ group increases the overall lipophilicity (LogP) of the molecule. This is critical for driving passive diffusion across lipid bilayers, particularly the blood-brain barrier (BBB) (4[4]).
Electronic Modulation: The strong electron-withdrawing nature (inductive effect) of the –CF₃ group can modulate the pKa of adjacent amines, decreasing their basicity. This prevents rapid protonation in the acidic environment of the gut, thereby improving oral bioavailability.
Metabolic stabilization pathway via trifluoromethylation blocking CYP450 oxidation.
Therapeutic Applications and Case Studies
Oncology (Glioblastoma)
Treating Glioblastoma Multiforme (GBM) is notoriously difficult due to the poor BBB penetration of most chemotherapeutics. Recent structural modifications of the antitussive drug noscapine perfectly illustrate the power of trifluoromethylation. By replacing the N-methyl group with an N-trifluoromethyl group, researchers generated 9′-bromo-N-trifluoromethyl noscapine. This bioisosteric replacement prevented hydrolytic degradation, drastically improved BBB permeability, and induced G2/M-phase arrest in GBM cells by disrupting tubulin polymerization (4[4]).
Antimicrobial Resistance
The strategic placement of –CF₃ groups on phenyl rings has yielded potent inhibitors of drug-resistant bacteria. For instance, 3,5-bis(trifluoromethyl)phenyl-substituted pyrazole derivatives exhibit profound bactericidal activity against MRSA and Acinetobacter biofilms, achieving minimum biofilm eradication concentrations (MBEC) as low as 1 µg/mL (5[5]).
Quantitative Impact of –CF₃ Substitution
The table below summarizes the typical pharmacokinetic shifts observed when transitioning a lead compound from a standard methyl/hydrogen motif to a trifluoromethylated analog.
Parameter
Standard Motif (–CH₃ / –H)
Trifluoromethylated Motif (–CF₃)
Mechanistic Consequence
Metabolic Stability (t₁/₂)
Low to Moderate
Significantly Prolonged
Blocks CYP450-mediated oxidation
Lipophilicity (LogP)
Baseline
Increased (+0.5 to +1.0)
Enhances passive membrane diffusion
BBB Permeability
Poor (e.g., standard Noscapine)
Excellent (e.g., N-CF₃ Noscapine)
Enables CNS target engagement
Target Binding (IC₅₀)
Baseline
Often Reduced (Higher Potency)
Forms multipolar interactions in binding pockets
Chemical Stability
Susceptible to hydrolysis
Hydrolytically stable
Prevents premature in vivo degradation
Advanced Synthetic Methodologies
Historically, trifluoromethylation required highly toxic, corrosive reagents like SF₄ or HF under extreme temperatures. Today, we utilize elegant, bench-stable methodologies that prioritize safety and atom economy:
Photoredox Catalysis: Visible light-promoted radical trifluoromethylation uses CF₃Br—an abundant, low-cost industrial gas—to generate trifluoromethyl radicals. This enables regioselective cascade cyclizations, such as the synthesis of trifluoromethylated tetrahydropyridazines from N-isopentenyl aldehyde hydrazones (6[6]). Furthermore, decarboxylative dual copper photoredox catalysis allows for the late-stage trifluoromethylation of abundant aliphatic carboxylic acids (7[7]).
Deoxyfluorination of Acyl Fluorides: A highly efficient protocol involves the combination of FLUOLEAD® and Olah's reagent (nHF·pyridine). This method transforms acyl fluorides into trifluoromethyl compounds under solvent-free conditions, providing yields up to 99% with excellent functional group tolerance (1[2],[1]).
Solvent-free deoxyfluorination workflow using FLUOLEAD and Olah's reagent.
Self-Validating Experimental Protocol
Deoxyfluorination of Acyl Fluorides using FLUOLEAD®/Olah's Reagent
Causality Note: We execute this reaction under solvent-free conditions to maximize the collision frequency between the acyl fluoride and the deoxofluorinating agent. This high local concentration is critical for driving the reaction to completion without the need for extreme thermal activation.
Step 1: Substrate Preparation
In a dry, inert-atmosphere glovebox, charge a Teflon-lined reaction vial with the acyl fluoride substrate (0.3 mmol). Note: Teflon is mandatory, as the generation of HF byproducts will etch standard borosilicate glassware.
Step 2: Reagent Addition
Add FLUOLEAD® (0.9 mmol, 3.0 equiv) followed by Olah's reagent (nHF·pyridine, 1.5 mmol, 5.0 equiv) directly to the neat substrate.
Step 3: Reaction Execution
Seal the vial, remove it from the glovebox, and heat the mixture at 70 °C for 24 hours under continuous magnetic stirring.
Step 4: In-Process Validation (Critical Step)
After 24 hours, cool the vial to room temperature. Extract a 5 µL aliquot, dilute in CDCl₃, and perform a rapid ¹⁹F NMR scan.
Validation Logic: ¹⁹F NMR provides an immediate, quantitative assessment of conversion without complex sample preparation. You must confirm the disappearance of the acyl fluoride peak (typically +20 to +50 ppm) and the emergence of the trifluoromethyl singlet (typically -60 to -70 ppm). If conversion is <95%, resume heating for 4 hours.
Step 5: Quenching and Workup
Once validated, carefully quench the reaction by adding the mixture dropwise into an ice-cold saturated aqueous NaHCO₃ solution (to neutralize residual HF). Extract the aqueous layer with diethyl ether (3 × 10 mL).
Step 6: Purification
Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel column chromatography to isolate the pure trifluoromethyl product.
Future Perspectives: The Rise of the Pentafluorosulfanyl (–SF₅) Group
While the –CF₃ group remains the gold standard, the pentafluorosulfanyl (–SF₅) group is emerging as a compelling bioisostere. It offers superior electron-withdrawing properties, higher lipophilicity, and enhanced metabolic stability compared to –CF₃ (3[3]). Although synthetically more challenging to install, its potential to further improve pharmacokinetic profiles makes it a critical area for future drug development.
References
Liang, Y., Taya, A., Zhao, Z., & Shibata, N. "Deoxyfluorination of acyl fluorides to trifluoromethyl compounds by FLUOLEAD®/Olah's reagent under solvent-free conditions." Beilstein J. Org. Chem. 2020. 1
"Discovery of N-Trifluoromethylated Noscapines as Novel and Potent Agents for the Treatment of Glioblastoma." Journal of Medicinal Chemistry - ACS Publications. 4
"Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria." PMC. 5
"Carboxylic Acids as Adaptive Functional Groups in Metallaphotoredox Catalysis." eScholarship.org. 7
"A Visible Light Promoted Regioselective Cascade Radical Trifluoromethylation/Cyclization of N-Isopentenyl Aldehyde Hydrazones." Organic Letters - ACS Publications. 6
"The Ascendancy of the Pentafluorosulfanyl Group: A Comparative Stability Analysis with the Trifluoromethyl Group in Drug Discovery." BenchChem. 3
Comprehensive Stability and Degradation Profiling of Tolrestat (C16H14F3NO3S): A Technical Guide
Executive Summary Tolrestat (C16H14F3NO3S), an aldose reductase inhibitor historically developed for the management of diabetic complications, presents a highly unique stability profile due to its complex functional grou...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Tolrestat (C16H14F3NO3S), an aldose reductase inhibitor historically developed for the management of diabetic complications, presents a highly unique stability profile due to its complex functional group architecture[1]. The molecule features an N-methylglycine moiety, a thioamide linkage (C=S), a trifluoromethyl group (-CF3), and a methoxy ether (-OCH3). For drug development professionals and analytical chemists, understanding the forced degradation pathways of such complex active pharmaceutical ingredients (APIs) is critical for developing stability-indicating assays that comply with ICH Q1A(R2) and Q1B guidelines[2].
This whitepaper provides an in-depth analysis of Tolrestat’s degradation kinetics, elucidates the mechanistic causality behind its phase-dependent degradation pathways, and establishes self-validating experimental protocols for rigorous stability testing.
The degradation of Tolrestat is highly phase-dependent, meaning the molecule degrades via entirely different mechanistic pathways depending on whether it is in a solution or solid state[3]. Understanding the causality behind these pathways is essential for predictive formulation design.
In aqueous solutions, the primary degradation pathway is the hydrolysis of the trifluoromethyl (-CF3) moiety to yield a dicarboxylic acid analogue[3].
Causality: The -CF3 group is situated on an electron-rich naphthalene ring. Under specific acid catalysis (
kH
) and neutral water catalysis (
ko
), the carbon-fluorine bonds undergo sequential nucleophilic attack by water.
Kinetic Complexity: In solution, Tolrestat exists in an equilibrium of rotamers due to restricted rotation around the thioamide C-N bond. Rotamerization and degradation occur simultaneously, strictly following pseudo first-order kinetics[3].
Solid-State Degradation: Thioamide Hydrolysis
When exposed to thermal or photolytic stress in the solid state, the primary degradation pathway shifts entirely. The C=S bond of the thioamide moiety hydrolyzes to form an oxo analogue (C=O)[3].
Causality: In the crystalline lattice, the -CF3 group is sterically shielded, preventing water ingress. However, the highly polarizable C=S bond remains vulnerable to ambient moisture and thermal energy.
Photolytic Behavior: Exposure to UV and fluorescent light generates the exact same oxo analogue as thermal stress. Notably, oxygen has no effect on this degradation reaction, confirming that the pathway is hydrolytic rather than oxidative[3].
Fig 1: Mechanistic degradation pathways of Tolrestat in solid and solution states.
Quantitative Degradation Profile
To facilitate rapid comparison during analytical method development, the expected degradation behavior of Tolrestat under standard ICH stress conditions is summarized below.
Stress Condition
Phase
Primary Degradation Pathway
Major Degradant
Kinetic Model
Oxygen Effect
Acidic (0.1 N HCl)
Solution
Hydrolysis of -CF3 group
Dicarboxylic Acid Analogue
Pseudo First-Order
None
Neutral (H2O)
Solution
Hydrolysis of -CF3 group
Dicarboxylic Acid Analogue
Pseudo First-Order
None
Thermal (60°C)
Solid
Hydrolysis of C=S bond
Oxo Analogue (C=O)
Pseudo First-Order
None
Photolytic (UV/Vis)
Solid
Hydrolysis of C=S bond
Oxo Analogue (C=O)
Pseudo First-Order
None
Oxidative (H2O2)
Solution
Highly resistant
N/A
N/A
N/A
Self-Validating Experimental Protocols
To ensure data integrity, forced degradation studies must be designed as self-validating systems . This means the protocol inherently checks for analytical errors through mass balance calculations and orthogonal quenching techniques[2]. The target degradation window is 5–20%; exceeding this risks the formation of secondary degradants that do not reflect real-world shelf-life stability.
Objective: Induce pseudo first-order hydrolysis of the trifluoromethyl group while preventing secondary degradation.
Sample Preparation: Dissolve Tolrestat API in a 50:50 Methanol/Water co-solvent system to achieve a concentration of 1.0 mg/mL. (Note: Pure aqueous buffers are insufficient due to the API's lipophilicity).
Acid Stress Application: Transfer 5.0 mL of the API solution to a volumetric flask. Add 1.0 mL of 0.1 N HCl.
Incubation: Seal the flask and incubate in a water bath at 40°C for 24–48 hours.
Reaction Quenching (Critical Step): Remove the flask and immediately place it in an ice bath. Add exactly 1.0 mL of 0.1 N NaOH to neutralize the acid. Causality: Quenching halts the kinetic reaction precisely at the time of sampling, preventing continued degradation while waiting in the HPLC autosampler.
Dilution & Analysis: Dilute to volume with mobile phase. Analyze via HPLC-UV (λmax = 227 nm) and LC-MS to confirm the presence of the dicarboxylic acid mass shift.
Objective: Evaluate the conversion of the thioamide to the oxo analogue under ICH Q1B conditions.
Sample Preparation: Spread 50 mg of Tolrestat API powder evenly in a thin layer (≤ 2 mm thickness) across a glass petri dish to maximize surface area exposure.
Stress Application:
Thermal: Place in a calibrated stability chamber at 60°C with 75% Relative Humidity (RH) for 7 days.
Photolytic: Expose to a cool white fluorescent lamp and near-UV lamp targeting an overall illumination of ≥ 1.2 million lux hours and ≥ 200 watt hours/square meter[3].
Control Generation: Prepare an identical petri dish, wrap it completely in double-layered aluminum foil (Dark Control), and place it in the same chamber. Causality: This isolates the effect of photons from ambient thermal energy.
Recovery & Analysis: Quantitatively transfer the stressed powder and control powder into separate volumetric flasks. Dissolve in the organic mobile phase, sonicate, and analyze.
Mass Balance Validation: Calculate: (Area of Parent API + Area of Oxo Analogue) / Area of Dark Control. The result must be between 98.0% and 102.0%. A failure indicates the degradant is volatile or invisible to the UV detector, requiring an orthogonal detector (e.g., CAD or MS).
Fig 2: Self-validating forced degradation workflow for Tolrestat stability profiling.
References
Degradation kinetics of tolrestat
Journal of Pharmaceutical Sciences (PubMed)[Link]
Tolrestat | C16H14F3NO3S | CID 53359
PubChem - National Institutes of Health (NIH)
[Link]
Forced Degradation Studies to Assess the Stability of Drugs and Products
ResearchGate (TrAC Trends in Analytical Chemistry)[Link]
Application Notes and Protocols for the Laboratory-Scale Synthesis of a Representative C16H14F3NO3S Isomer: A Guide for Medicinal Chemists
Introduction The molecular formula C16H14F3NO3S represents a fascinating area of chemical space for researchers in drug discovery, suggesting a scaffold ripe for exploration. While this formula is associated with the ald...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The molecular formula C16H14F3NO3S represents a fascinating area of chemical space for researchers in drug discovery, suggesting a scaffold ripe for exploration. While this formula is associated with the aldose reductase inhibitor Tolrestat, which is a thioamide-containing carboxylic acid, the synthesis of a sulfonamide isomer holds significant interest due to the prevalence of the sulfonamide functional group in a wide array of therapeutic agents. A comprehensive search of the chemical literature did not yield a prominent, universally recognized sulfonamide compound with this exact molecular formula.
Therefore, this guide will provide a detailed, field-proven protocol for the synthesis of a closely related and medicinally relevant sulfonamide, N-((4-methoxyphenyl)methyl)-N-methyl-4-(trifluoromethyl)benzenesulfonamide . This target molecule, with the molecular formula C17H18F3NO3S, is a plausible drug-like entity and its synthesis employs robust and well-documented chemical transformations. The principles and techniques detailed herein are broadly applicable to the synthesis of a variety of substituted sulfonamides, providing a solid foundation for researchers exploring this chemical class.
Our focus will be on providing not just a series of steps, but a deeper understanding of the causality behind the experimental choices, ensuring that the protocol is a self-validating system for achieving a high-purity final compound.
Strategic Approach to Synthesis: A Retrosynthetic Analysis
The synthetic strategy for N-((4-methoxyphenyl)methyl)-N-methyl-4-(trifluoromethyl)benzenesulfonamide is predicated on a convergent approach, culminating in the formation of the key sulfonamide bond. The retrosynthetic analysis, depicted below, illustrates the disassembly of the target molecule into readily available starting materials.
Figure 1: Retrosynthetic analysis of the target sulfonamide.
This retrosynthetic pathway highlights two primary transformations:
Reductive Amination: The synthesis of the key secondary amine intermediate, N-methyl-1-(4-methoxyphenyl)methanamine, from p-anisaldehyde and methylamine. This is a robust and widely used method for C-N bond formation.
Sulfonamide Bond Formation: The coupling of the synthesized amine with 4-(trifluoromethyl)benzenesulfonyl chloride to yield the final product. This is a classic and highly efficient method for constructing sulfonamides.
Experimental Protocols: A Step-by-Step Guide
PART 1: Synthesis of the Key Intermediate: N-methyl-1-(4-methoxyphenyl)methanamine
This procedure details the synthesis of the secondary amine intermediate via a one-pot reductive amination protocol.
Materials and Reagents:
Reagent
Formula
MW ( g/mol )
Amount
Moles
p-Anisaldehyde
C8H8O2
136.15
10.0 g
73.4 mmol
Methylamine (40% in H2O)
CH5N
31.06
8.5 mL
~97.5 mmol
Sodium borohydride
NaBH4
37.83
3.3 g
87.2 mmol
Methanol
CH4O
32.04
150 mL
-
Dichloromethane
CH2Cl2
84.93
200 mL
-
Saturated aq. NaHCO3
-
-
100 mL
-
Brine
-
-
50 mL
-
Anhydrous MgSO4
-
-
-
-
Step-by-Step Protocol:
Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stirrer, add p-anisaldehyde (10.0 g, 73.4 mmol) and methanol (150 mL). Stir the mixture at room temperature until the aldehyde has completely dissolved.
Imine Formation: Cool the solution to 0 °C using an ice bath. Slowly add a 40% aqueous solution of methylamine (8.5 mL, ~97.5 mmol) dropwise over 15 minutes. A slight exotherm may be observed. Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2 hours. The formation of the intermediate imine is crucial at this stage.
Reduction: Cool the reaction mixture back down to 0 °C. In small portions, carefully add sodium borohydride (3.3 g, 87.2 mmol) over 30 minutes. Caution: Hydrogen gas is evolved during this step. Ensure adequate ventilation. After the addition is complete, remove the ice bath and stir the reaction at room temperature for 12 hours.
Work-up and Extraction: Concentrate the reaction mixture under reduced pressure to remove most of the methanol. To the resulting residue, add water (100 mL) and dichloromethane (100 mL). Separate the layers. Extract the aqueous layer with dichloromethane (2 x 50 mL). Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (100 mL) followed by brine (50 mL).
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purification: The crude N-methyl-1-(4-methoxyphenyl)methanamine can be purified by vacuum distillation or flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield a colorless oil.
PART 2: Synthesis of N-((4-methoxyphenyl)methyl)-N-methyl-4-(trifluoromethyl)benzenesulfonamide
This procedure details the final sulfonamide bond formation.
Materials and Reagents:
Reagent
Formula
MW ( g/mol )
Amount
Moles
N-methyl-1-(4-methoxyphenyl)methanamine
C9H13NO
151.21
5.0 g
33.1 mmol
4-(Trifluoromethyl)benzenesulfonyl chloride
C7H4ClF3O2S
244.62
8.9 g
36.4 mmol
Triethylamine
C6H15N
101.19
6.9 mL
49.6 mmol
Dichloromethane
CH2Cl2
84.93
100 mL
-
1 M HCl
-
-
50 mL
-
Saturated aq. NaHCO3
-
-
50 mL
-
Brine
-
-
50 mL
-
Anhydrous MgSO4
-
-
-
-
Step-by-Step Protocol:
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve N-methyl-1-(4-methoxyphenyl)methanamine (5.0 g, 33.1 mmol) and triethylamine (6.9 mL, 49.6 mmol) in dichloromethane (100 mL).
Addition of Sulfonyl Chloride: Cool the solution to 0 °C in an ice bath. Add a solution of 4-(trifluoromethyl)benzenesulfonyl chloride (8.9 g, 36.4 mmol) in dichloromethane (20 mL) dropwise over 20 minutes.
Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Work-up and Extraction: Quench the reaction by adding 1 M HCl (50 mL). Separate the layers and wash the organic layer with saturated aqueous sodium bicarbonate solution (50 mL) and brine (50 mL).
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purification: The crude product can be purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the pure N-((4-methoxyphenyl)methyl)-N-methyl-4-(trifluoromethyl)benzenesulfonamide as a white solid. Recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be performed for further purification.
Self-Validating Systems and Quality Control
To ensure the trustworthiness of this protocol, in-process controls and final product characterization are essential.
Reaction Monitoring: TLC is a critical tool for monitoring the progress of both reactions. For the reductive amination, staining with ninhydrin can visualize the amine product. For the sulfonylation, UV visualization will show the consumption of starting materials and the formation of the product.
Spectroscopic Confirmation: The structure of the final compound must be confirmed by standard spectroscopic methods:
¹H and ¹³C NMR: To confirm the connectivity and chemical environment of all protons and carbons.
FT-IR: To identify the characteristic sulfonamide S=O stretches (typically around 1350 and 1160 cm⁻¹) and other functional groups.
Mass Spectrometry (MS): To confirm the molecular weight of the final product.
Purity Analysis: The purity of the final compound should be assessed by High-Performance Liquid Chromatography (HPLC).
Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
Ventilation: All steps should be performed in a well-ventilated fume hood.
Specific Hazards:
Sodium borohydride: Reacts with water and acids to produce flammable hydrogen gas. Handle with care and quench slowly.
4-(Trifluoromethyl)benzenesulfonyl chloride: Corrosive and moisture-sensitive. Handle in a dry environment.
Dichloromethane: A volatile and potentially carcinogenic solvent. Minimize exposure.
Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.
Conclusion
This application note provides a comprehensive and reliable protocol for the laboratory-scale synthesis of a representative sulfonamide, N-((4-methoxyphenyl)methyl)-N-methyl-4-(trifluoromethyl)benzenesulfonamide. By detailing the strategic rationale, step-by-step procedures, and necessary quality control measures, this guide is intended to empower researchers in medicinal chemistry and drug development to confidently synthesize and explore this important class of molecules. The methodologies presented are robust and can be adapted for the synthesis of a diverse library of related analogues.
References
Coste, A.; Couty, F.; Evano, G. Org. Synth.2010, 87, 231. (Provides a similar procedure for the synthesis of N-benzyl-4-methylbenzenesulfonamide, which is a foundational reference for sulfonamide synthesis). [Link: http://www.orgsyn.org/demo.aspx?prep=v87p0231]
Baxter, E. W.; Reitz, A. B. Org. React.2002, 59, 1. (A comprehensive review of reductive amination reactions). [Link: https://onlinelibrary.wiley.com/doi/book/10.1002/0471264180.or059.01]
"4-(Trifluoromethyl)benzenesulfonyl chloride Safety Data Sheet." Sigma-Aldrich. (Provides essential safety and handling information for a key reagent). [Link: https://www.sigmaaldrich.com/US/en/sds/aldrich/241857]
"Sodium borohydride Safety Data Sheet." Sigma-Aldrich. (Provides essential safety and handling information for a key reagent). [Link: https://www.sigmaaldrich.com/US/en/sds/sial/452882]
Application
Application Notes and Protocols: A Comprehensive Guide to Assessing the Cytotoxicity of Novel Compounds, Featuring C16H14F3NO3S
For Researchers, Scientists, and Drug Development Professionals Introduction The evaluation of a compound's cytotoxic potential is a cornerstone of preclinical drug discovery and chemical safety assessment. This process...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
The evaluation of a compound's cytotoxic potential is a cornerstone of preclinical drug discovery and chemical safety assessment. This process is critical for identifying molecules that can selectively target diseased cells, such as in cancer, or for flagging compounds with the potential for off-target toxicity. The compound C16H14F3NO3S, a molecule with a complex structure suggesting potential biological activity, serves as an exemplary model for outlining a comprehensive cytotoxic assessment workflow. As the specific mechanism of action for many novel compounds is initially unknown, a multi-parametric approach is essential to elucidate the nature of any observed cytotoxic effects.
This guide provides a detailed, in-depth framework for the cell-based cytotoxicity assessment of a novel chemical entity. We will move beyond a simple recitation of steps to explain the underlying principles of each assay, the rationale for experimental choices, and how to build a self-validating and robust dataset. This document is designed to empower researchers to not only generate high-quality data but also to interpret it with confidence.
Core Principles of Cytotoxicity Testing
Before delving into specific protocols, it is crucial to understand the fundamental cellular processes that can be monitored to assess cytotoxicity. Cell viability and cytotoxicity are two sides of the same coin; viability assays measure the number of healthy, functioning cells, while cytotoxicity assays quantify the extent of cellular damage.[1][2] A comprehensive assessment will often involve a combination of assays that probe different cellular characteristics.[1][3]
Here, we will focus on a tiered approach:
Metabolic Activity as a Primary Screen: Assays like the MTT assay are widely used as an initial screen to assess the overall metabolic health of a cell population in response to a compound.[4][5][6] A reduction in metabolic activity is often an early indicator of cytotoxicity.
Cell Membrane Integrity: The release of intracellular components, such as lactate dehydrogenase (LDH), into the culture medium is a hallmark of necrotic cell death, where the cell membrane has been compromised.[7][8]
Apoptosis Induction: Programmed cell death, or apoptosis, is a distinct and controlled process. Measuring the activity of key effector enzymes like caspases 3 and 7 can reveal if a compound is inducing this specific cell death pathway.[9][10][11][12]
Experimental Workflow Overview
The following diagram illustrates the general workflow for assessing the cytotoxicity of a novel compound like C16H14F3NO3S.
Caption: General workflow for cytotoxicity assessment.
PART 1: Compound and Cell Line Preparation
Preparation of C16H14F3NO3S Stock Solution
The accurate preparation of the test compound is fundamental to the reliability of any cytotoxicity study.
Solvent Selection: The choice of solvent is critical. Dimethyl sulfoxide (DMSO) is a common choice due to its ability to dissolve a wide range of organic compounds and its relatively low toxicity to cells at low concentrations.[13] However, it is imperative to determine the maximum tolerable DMSO concentration for your chosen cell line, which is typically below 0.5% (v/v) in the final culture medium.
Stock Concentration: Prepare a high-concentration stock solution (e.g., 10-50 mM) in a certified sterile solvent. This allows for the addition of small volumes to the cell culture, minimizing the final solvent concentration.
Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles, which can degrade the compound.
Cell Line Selection and Maintenance
The choice of cell line should be guided by the research question. For general cytotoxicity screening, commonly used and well-characterized cell lines such as HeLa (human cervical cancer), A549 (human lung cancer), or HepG2 (human liver cancer) are often employed. For more targeted studies, a cell line relevant to the intended therapeutic area should be used.
Aseptic Technique: All cell culture manipulations must be performed in a certified biological safety cabinet using sterile techniques to prevent microbial contamination.[14]
Culture Conditions: Maintain cells in the recommended growth medium, supplemented with fetal bovine serum (FBS) and antibiotics (if necessary), in a humidified incubator at 37°C with 5% CO2.[14][15]
Passaging: Subculture cells regularly to maintain them in the exponential growth phase.[14][16][17] This ensures a healthy and reproducible cell population for your assays. For adherent cells, this is typically done when they reach 80-90% confluency.[14][16]
PART 2: Primary Cytotoxicity Screening - The MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[4][5][6] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[4][5] The amount of formazan produced is proportional to the number of viable cells.[18]
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[6]
96-well flat-bottom sterile microplates
Procedure:
Cell Seeding:
Harvest and count the cells. Determine the optimal seeding density for your cell line to ensure they are in the exponential growth phase at the time of the assay. This typically ranges from 1,000 to 100,000 cells per well.[19]
Seed 100 µL of the cell suspension into each well of a 96-well plate.
Include wells with medium only to serve as a blank control.[19]
Incubate the plate for 24 hours to allow the cells to attach and resume growth.[20]
Compound Treatment:
Prepare serial dilutions of C16H14F3NO3S in complete growth medium from your stock solution.
Carefully remove the medium from the wells and replace it with 100 µL of the diluted compound solutions.
Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and an untreated control (medium only).[20]
Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Addition and Incubation:
After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[18][19]
Incubate the plate for 2 to 4 hours at 37°C, or until a purple precipitate is visible.[19]
Formazan Solubilization:
Carefully remove the medium containing MTT.
Add 100 µL of the solubilization solution to each well.[6][18]
Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[5]
Absorbance Measurement:
Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[5][18]
Data Analysis and Interpretation
Calculation of Cell Viability:
Subtract the absorbance of the blank wells from all other readings.
Express the viability of the treated cells as a percentage of the untreated control cells:
% Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) * 100
IC50 Determination:
Plot the percentage of cell viability against the log of the compound concentration.
Use a non-linear regression analysis to determine the IC50 value, which is the concentration of the compound that inhibits cell viability by 50%.
If the primary MTT screen indicates that C16H14F3NO3S is cytotoxic, the next step is to investigate the potential mechanism of cell death.
Lactate Dehydrogenase (LDH) Assay for Membrane Integrity
The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from cells with damaged plasma membranes.[7][8] This provides a measure of necrosis or late-stage apoptosis.
3.1.1. Principle of the LDH Assay
The assay is based on a coupled enzymatic reaction. Released LDH catalyzes the conversion of lactate to pyruvate, which in turn reduces a tetrazolium salt (INT) to a red formazan product. The amount of formazan is directly proportional to the amount of LDH released.
3.1.2. Detailed Protocol for the LDH Assay
Materials:
LDH cytotoxicity assay kit (commercially available kits are recommended for consistency)
Cells treated with C16H14F3NO3S in a 96-well plate
Lysis buffer (often included in the kit to create a maximum LDH release control)
Procedure:
Prepare Controls:
Spontaneous LDH release: Untreated cells.
Maximum LDH release: Untreated cells treated with lysis buffer 30 minutes before the end of the experiment.
Vehicle control: Cells treated with the vehicle (e.g., DMSO).
Sample Collection:
After the treatment period, centrifuge the 96-well plate at a low speed (e.g., 250 x g for 5 minutes) to pellet any detached cells.
Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.
LDH Reaction:
Prepare the LDH reaction mixture according to the kit manufacturer's instructions.
Add the reaction mixture to each well containing the supernatant.
Incubation and Measurement:
Incubate the plate at room temperature for up to 30 minutes, protected from light.
Stop the reaction using the stop solution provided in the kit.
Measure the absorbance at 490 nm using a microplate reader.[21]
3.1.3. Data Analysis
Calculation of Cytotoxicity:
Subtract the background absorbance (from wells with medium only) from all readings.
Calculate the percentage of cytotoxicity using the following formula:
Caspases are a family of proteases that are key mediators of apoptosis.[11][22] Caspases 3 and 7 are effector caspases that cleave a number of cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis.
3.2.1. Principle of the Caspase-3/7 Assay
This assay utilizes a proluminescent or profluorescent substrate containing the DEVD peptide sequence, which is specifically recognized and cleaved by activated caspase-3 and -7.[10][22] The cleavage releases a substrate for luciferase (in luminescent assays) or a fluorescent molecule, generating a signal that is proportional to caspase-3/7 activity.[10]
3.2.2. Detailed Protocol for the Caspase-3/7 Assay
Materials:
Caspase-Glo® 3/7 Assay System (or similar luminescent or fluorescent kit)
Cells treated with C16H14F3NO3S in a white-walled 96-well plate (for luminescence) or a black-walled, clear-bottom 96-well plate (for fluorescence)
Procedure:
Cell Treatment:
Seed and treat cells with C16H14F3NO3S as described for the MTT assay. Include appropriate controls (untreated, vehicle, and a known apoptosis inducer like staurosporine).
Reagent Preparation and Addition:
Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.
Allow the plate and the reagent to equilibrate to room temperature.
Add a volume of the reagent equal to the volume of the cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[9]
Incubation and Measurement:
Mix the contents of the wells by gentle shaking on a plate shaker for 30-60 seconds.
Incubate the plate at room temperature for 1-3 hours, protected from light.
Measure the luminescence using a plate-reading luminometer or fluorescence using a fluorometer with the appropriate excitation and emission wavelengths.
3.2.3. Data Analysis
Calculation of Caspase Activity:
Subtract the background reading (from wells with medium only) from all other readings.
The resulting luminescence or fluorescence signal is proportional to the amount of caspase-3/7 activity.
Results can be expressed as fold-change in caspase activity relative to the untreated control.
Conclusion
This guide provides a comprehensive and robust framework for assessing the cytotoxicity of a novel compound, exemplified by C16H14F3NO3S. By employing a tiered approach that begins with a broad assessment of metabolic activity and progresses to more specific mechanistic assays, researchers can gain a detailed understanding of a compound's effects on cell health. The protocols outlined herein, when performed with care and attention to detail, will yield reliable and reproducible data, which is essential for making informed decisions in drug discovery and chemical safety evaluation.
Cell Culture Basics: Equipment, Fundamentals, and Protocols - Technology Networks. (2026, March 9). [Link]
Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - NCBI - NIH. (2019, May 1). [Link]
Cell viability and cytotoxicity assays: Biochemical elements and cellular compartments. (2024, March 1). [Link]
An Overview of the Current State of Cell Viability Assessment Methods Using OECD Classification - PMC. (2024, December 30). [Link]
Cell viability assays – Measure how happy your cells are - BMG Labtech. (2025, July 3). [Link]
A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC. (2011, November 17). [Link]
Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf - NIH. (2021, July 1). [Link]
How To Work With ATCC Cells? - IM Beit HaEmek Israel. ATCC official distributor. (2023, October 31). [Link]
Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PubMed. (2021, August 10). [Link]
The mechanism of action of the nitrosourea anti-tumor drugs on thioredoxin reductase, glutathione reductase and ribonucleotide reductase - PubMed. (1990, August 13). [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, biochemists, and drug development professionals.
Compound Identity: C16H14F3NO3S (Tolrestat) [1]
Enzyme Target: Aldose Reductase (ALR2 / AKR1B1; EC 1.1.1.21)
Introduction & Scientific Rationale
Tolrestat (C16H14F3NO3S) is a potent, orally active carboxylic acid-type aldose reductase inhibitor (ARI). In the context of chronic diabetes, hyperglycemia forces excess intracellular glucose into the polyol pathway, where aldose reductase (ALR2) reduces it to sorbitol. Because sorbitol cannot readily diffuse across cell membranes, its accumulation causes severe osmotic stress, leading to diabetic complications such as neuropathy, retinopathy, and nephropathy.
Assay Causality & Design:
The standard in vitro assay for ALR2 inhibition relies on continuous spectrophotometric monitoring. ALR2 catalyzes the reduction of an aldehyde substrate (typically DL-glyceraldehyde) using NADPH as a cofactor. Because NADPH absorbs light strongly at 340 nm while its oxidized form (NADP+) does not, the enzymatic rate can be directly quantified by measuring the linear decrease in absorbance at 340 nm (
ΔA340/min
).
Tolrestat exhibits uncompetitive or mixed-type inhibition kinetics, preferentially binding to the binary Enzyme-NADPH complex rather than the apoenzyme [2]. Therefore, pre-incubation of the enzyme with NADPH and the inhibitor prior to reaction initiation is a critical mechanistic requirement to achieve accurate
IC50
determinations.
Polyol Pathway & Mechanism of Action
Figure 1: The Polyol Pathway illustrating Tolrestat's targeted inhibition of Aldose Reductase.
Reagents and Materials
Enzyme: Recombinant human Aldose Reductase (AKR1B1) or partially purified tissue extract (e.g., rat kidney/lens) [3].
Test Compound: Tolrestat (
≥
98% purity). Prepare a 10 mM stock in anhydrous DMSO.
Substrate: DL-glyceraldehyde (10 mM final assay concentration).
Cofactor:β
-NADPH reduced tetrasodium salt (0.1 mM to 0.15 mM final assay concentration).
Assay Buffer: 0.067 M Sodium Phosphate Buffer, pH 6.2 (Alternatively, a triple buffer of 25 mM MES, 25 mM Potassium Phosphate, and 90 mM Tris at pH 7.0 can be used for strict pH control) [2].
Instrumentation: UV/Vis Spectrophotometer or microplate reader with kinetic measurement capabilities at 340 nm and temperature control (37°C).
To ensure a self-validating system, this protocol incorporates a vehicle control (to baseline uninhibited enzyme activity) and a blank (to monitor non-enzymatic NADPH oxidation).
Step-by-Step Methodology
Buffer Preparation: Pre-warm the 0.067 M Sodium Phosphate Buffer (pH 6.2) to 37°C.
Compound Dilution: Serially dilute the Tolrestat DMSO stock into the assay buffer to achieve a 10X concentration series. Crucial: Ensure the final DMSO concentration in the assay does not exceed 1% (v/v) to prevent solvent-induced enzyme denaturation.
Reaction Mixture Assembly (per 1 mL cuvette or scaled to 200 µL microplate well):
Add Assay Buffer to bring the final volume to 1.0 mL.
Add 100 µL of Test Compound (or 1% DMSO for vehicle control).
Add 100 µL of NADPH (final concentration ~0.15 mM).
Add Enzyme (titrated to yield a
ΔA340
of ~0.02 - 0.03 per minute in the uninhibited control).
Pre-Incubation: Mix gently and incubate the mixture at 37°C for 5 to 10 minutes. Note: This allows the Tolrestat to bind the Enzyme-NADPH binary complex.
Reaction Initiation: Add 100 µL of DL-glyceraldehyde (final concentration 10 mM) to initiate the reaction.
Kinetic Readout: Immediately place the sample in the spectrophotometer. Record the absorbance at 340 nm every 15 seconds for 5 minutes at 37°C.
Assay Workflow Visualization
Figure 2: Step-by-step workflow for the in vitro ALR2 kinetic inhibition assay.
Data Analysis & Interpretation
Calculate the initial velocity (
v
) from the linear portion of the kinetic curve (typically the first 1-3 minutes) by determining the slope (
ΔA340/min
).
Equation for % Inhibition:% Inhibition=(1−vvehicle−vblankvinhibitor−vblank)×100
Plot the % Inhibition against the
log10
of the Tolrestat concentration. Use non-linear regression (four-parameter logistic curve) to determine the
IC50
value.
Representative Quantitative Data Summary
Parameter
Value / Expected Range
Notes
Enzyme Source
Human Recombinant AKR1B1
Ensures translatability compared to animal models.
Substrate
Km
~ 1 - 3 mM (DL-glyceraldehyde)
Varies slightly based on buffer pH and ionic strength.
Tolrestat
IC50
10 - 35 nM
Highly potent; dependent on exact pre-incubation time.
Mechanism
Uncompetitive / Mixed
Binds to the Enzyme-NADPH complex [2].
Z'-Factor
>0.7
Indicates an excellent assay suitable for HTS adaptation.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 53359, Tolrestat" PubChem.
"Kinetic and Spectroscopic Evidence for Active Site Inhibition of Human Aldose Reductase." ACS Publications.
"In Vitro Aldose Reductase Enzyme Inhibition Assay." BenchChem.
Application
Application Note: Repurposing Tolrestat (C16H14F3NO3S) via Cationic Niosomal Targeted Drug Delivery for Diabetic Retinopathy
Executive Summary Tolrestat (C16H14F3NO3S) is a highly potent aldose reductase inhibitor (ARI) originally developed to combat diabetic complications. Despite its exceptional nanomolar efficacy, its clinical trajectory wa...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Tolrestat (C16H14F3NO3S) is a highly potent aldose reductase inhibitor (ARI) originally developed to combat diabetic complications. Despite its exceptional nanomolar efficacy, its clinical trajectory was halted due to severe systemic hepatotoxicity following oral administration[1]. By leveraging advanced Targeted Drug Delivery Systems (TDDS)—specifically topically applied cationic niosomes—researchers can localize Tolrestat delivery directly to the ocular posterior segment. This application note details the mechanistic rationale, formulation protocols, and self-validating assays required to encapsulate Tolrestat, ensuring high bioavailability at the target site while completely circumventing systemic hepatic exposure.
In the hyperglycemic state of diabetes mellitus, the primary hexokinase pathway becomes saturated, shunting excess intracellular glucose into the polyol pathway[2]. The rate-limiting step of this alternative metabolic route is catalyzed by Aldose Reductase (AR; AKR1B1), which reduces glucose to sorbitol[3]. Because sorbitol is highly hydrophilic and membrane-impermeable, it accumulates intracellularly. This accumulation induces severe osmotic stress, depletes NADPH (exacerbating oxidative stress), and ultimately drives the microvascular damage characteristic of diabetic retinopathy and cataractogenesis[4].
Tolrestat acts by binding to the active site of AR, blocking the conversion of glucose to sorbitol with an IC50 of approximately 35 nM[5]. To rescue this potent molecule from its systemic toxicity profile, encapsulating it within a targeted nanocarrier for topical ocular delivery restricts its pharmacological action to the eye, bypassing first-pass metabolism[4].
Polyol pathway mechanism showing Aldose Reductase inhibition by Tolrestat to prevent retinopathy.
Physicochemical Properties & Formulation Strategy
Tolrestat (N-[[6-methoxy-5-(trifluoromethyl)-1-naphthalenyl]thioxomethyl]-N-methylglycine) has a molecular weight of 357.35 g/mol and a CLogP of 3.43, rendering it highly lipophilic[6]. It exhibits poor aqueous solubility (~1 mg/mL in pH 7.2 PBS) but excellent solubility in organic solvents (up to 30 mg/mL in DMSO or DMF)[7].
Delivery Strategy: We utilize cationic niosomes composed of non-ionic surfactants (e.g., Polysorbate 60), cholesterol, and a cationic lipid (e.g., DOTMA). The lipophilic nature of Tolrestat allows for >95% encapsulation efficiency within the hydrophobic lipid bilayer. The cationic surface charge (+25 to +35 mV) facilitates electrostatic interactions with the negatively charged mucins of the corneal epithelium, significantly increasing ocular residence time and transcorneal permeation[4].
Experimental Protocols: A Self-Validating Workflow
The following protocols are designed as a self-validating loop: Protocol A synthesizes the carrier, Protocol B confirms the API was not degraded during synthesis, and Protocol C verifies the functional targeting capability of the carrier.
Protocol A: Synthesis of Tolrestat-Loaded Cationic Niosomes
Causality Note: The thin-film hydration method is explicitly selected to ensure the homogenous integration of the highly hydrophobic Tolrestat into the lipid bilayer before aqueous exposure, preventing premature drug precipitation and ensuring high entrapment efficiency.
Lipid Phase Preparation: Dissolve Polysorbate 60, Cholesterol, DOTMA (molar ratio 50:40:10), and Tolrestat (10 mg) in 10 mL of a chloroform/methanol mixture (2:1 v/v) in a round-bottom flask.
Film Formation: Attach the flask to a rotary evaporator. Evaporate the solvent at 40°C under reduced pressure (150 mbar) for 45 minutes until a thin, dry lipid film forms on the flask walls.
Desiccation: Place the flask in a vacuum desiccator overnight to remove residual organic solvents, which can cause severe ocular cellular toxicity[7].
Hydration: Hydrate the lipid film with 10 mL of sterile Phosphate-Buffered Saline (PBS, pH 7.4) at 60°C (above the gel-liquid transition temperature of the lipids) for 1 hour under constant rotation (150 rpm).
Size Reduction: Subject the resulting multilamellar vesicle (MLV) suspension to probe sonication (30% amplitude, 10 minutes, 10s on/10s off pulse) in an ice bath to form small unilamellar vesicles (SUVs).
Purification: Remove unencapsulated Tolrestat by passing the suspension through a Sephadex G-50 size-exclusion column or via dialysis (MWCO 10 kDa) against PBS for 24 hours.
Step-by-step thin-film hydration workflow for synthesizing Tolrestat-loaded cationic niosomes.
Protocol B: In Vitro Aldose Reductase Inhibition Validation
Causality Note: High-shear forces and temperatures during sonication/hydration can sometimes alter a drug's active conformation. This assay validates that Tolrestat retains its nanomolar potency post-release, proving the formulation process is non-destructive.
Enzyme Preparation: Dilute recombinant human Aldose Reductase (AKR1B1) in 0.1 M potassium phosphate buffer (pH 6.2).
Reaction Mixture: In a 96-well UV-transparent plate, combine 50 µL of enzyme solution, 50 µL of 0.1 mM NADPH, and 50 µL of varying concentrations of lysed Tolrestat-niosomes (lysed using 0.1% Triton X-100 to release the drug).
Initiation: Add 50 µL of 10 mM DL-glyceraldehyde (substrate) to initiate the enzymatic reaction.
Measurement: Monitor the decrease in absorbance at 340 nm (indicative of NADPH oxidation to NADP+) continuously for 5 minutes using a microplate reader.
Calculation: Calculate the IC50 by plotting the percentage of inhibition against the log concentration of Tolrestat[5].
Protocol C: Ex Vivo Transcorneal Permeation Study
Causality Note: To prove the functional efficacy of the targeted delivery system, we must demonstrate that the cationic charge successfully drives the niosomes to penetrate the tight junctions of the corneal epithelium without systemic distribution.
Tissue Preparation: Excise fresh porcine corneas and mount them on Franz diffusion cells with the epithelial side facing the donor compartment.
Receptor Compartment: Fill with 5 mL of simulated tear fluid (STF, pH 7.4) containing 1% Tween 80 to maintain sink conditions. Maintain at 34°C (standard ocular surface temperature).
Application: Apply 200 µL of the Tolrestat-loaded niosome formulation to the donor compartment.
Sampling: Withdraw 0.5 mL aliquots from the receptor chamber at predetermined intervals (0.5, 1, 2, 4, 6, 8 hours) and replace with an equal volume of fresh, pre-warmed STF.
Quantification: Analyze the samples using RP-HPLC (C18 column, UV detection at 227 nm) to quantify permeated Tolrestat[7].
Data Presentation & Quality Control
Quantitative data from formulation optimization must be rigorously tracked to ensure batch-to-batch consistency. Below is a representative summary of physicochemical characterization for optimized Tolrestat formulations.
Formulation
DOTMA (mol%)
Z-Average Size (nm)
Polydispersity Index (PDI)
Zeta Potential (mV)
Encapsulation Efficiency (%)
F1 (Neutral)
0
145.2 ± 4.1
0.18
-2.4 ± 0.8
88.4 ± 1.2
F2 (Low Cationic)
5
132.6 ± 3.5
0.15
+18.6 ± 1.4
94.2 ± 1.5
F3 (High Cationic)
10
118.4 ± 2.8
0.12
+32.1 ± 1.1
98.6 ± 0.8
Data Interpretation: Increasing the cationic lipid (DOTMA) concentration decreases particle size and PDI while significantly increasing the zeta potential and encapsulation efficiency. Formulation F3 is optimal for ocular targeting due to its high positive charge, which maximizes electrostatic adhesion to the mucin layer and prevents aggregation[4].
Conclusion
The integration of Tolrestat (C16H14F3NO3S) into cationic niosomes represents a paradigm shift in rescuing highly potent but systemically toxic molecules. By localizing the ARI directly to the ocular tissues, researchers can effectively inhibit the polyol pathway and mitigate diabetic retinopathy without risking hepatotoxicity. The protocols provided establish a self-validating workflow from formulation to ex vivo efficacy, ensuring robust and reproducible results for drug development professionals.
References
Tolrestat | C16H14F3NO3S | CID 53359 - PubChem - NIH
National Institutes of Health (NIH)
URL: [Link]
Old Target with New Vision: In Search of New Therapeutics for Diabetic Retinopathy by Selective Modulation of Aldose Reductase
MDPI
URL:[Link]
ALDOSE REDUCTASE: New Insights for an Old Enzyme
PMC - NIH
URL:[Link]
Application Notes & Protocols: A Framework for Structure-Activity Relationship (SAR) Studies of a Novel C16H14F3NO3S Scaffold
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing a robust structure-activity relationship (SAR) study for a novel chemical e...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing a robust structure-activity relationship (SAR) study for a novel chemical entity with the molecular formula C16H14F3NO3S. For the purpose of this guide, we will consider the hypothetical lead compound, N-((4-(methylsulfonyl)phenyl)carbamoyl)-2-(trifluoromethyl)benzamide (Lead-1) , as our exemplar C16H14F3NO3S structure. The principles and protocols detailed herein are broadly applicable to other small molecule drug discovery campaigns. We will delve into the strategic rationale behind experimental choices, provide detailed step-by-step protocols for key assays, and illustrate the logical flow of an SAR campaign from initial hit validation to lead optimization.
Introduction: The Imperative of SAR in Drug Discovery
The journey from a preliminary "hit" compound to a viable drug candidate is a meticulous process of iterative design, synthesis, and testing. At the heart of this endeavor lies the structure-activity relationship (SAR) study.[1][2] The fundamental premise of SAR is that the biological activity of a molecule is intrinsically linked to its three-dimensional structure.[1] By systematically modifying the chemical scaffold of a lead compound and assessing the impact of these changes on its biological function, we can elucidate the key molecular features—pharmacophores—responsible for its desired effects.[1][3] A well-executed SAR campaign not only guides the optimization of potency and selectivity but also helps to mitigate potential liabilities such as toxicity and poor metabolic stability early in the discovery pipeline.[4][5][6]
Our hypothetical lead compound, Lead-1 (N-((4-(methylsulfonyl)phenyl)carbamoyl)-2-(trifluoromethyl)benzamide) , possesses several functional groups amenable to chemical modification: a trifluoromethylated phenyl ring, a central urea-like linker, and a methylsulfonyl-substituted phenyl ring. This guide will outline a strategic approach to systematically explore the chemical space around this scaffold to identify analogues with superior drug-like properties.
The SAR Workflow: An Integrated Approach
A successful SAR study is not a linear path but rather a cyclical process of design, synthesis, testing, and analysis. The workflow should be iterative, with each cycle of data informing the design of the next generation of compounds.
Caption: Iterative workflow for a typical SAR study.
Phase 1: Assay Development and Hit Validation
Before embarking on extensive analog synthesis, it is crucial to have a robust and reliable primary biological assay. The choice of assay will depend on the putative biological target of Lead-1 . For the purpose of this guide, let us assume Lead-1 was identified as an inhibitor of a hypothetical protein kinase, "Kinase-X," which is implicated in a cancer signaling pathway.
This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to measure the binding of test compounds to Kinase-X.
Materials:
Kinase-X, active, recombinant protein
LanthaScreen™ Eu-anti-tag Antibody
Alexa Fluor™ 647-labeled Kinase Tracer
Assay Buffer: 25 mM HEPES, pH 7.5, 10 mM MgCl2, 0.01% TRITON™ X-100
Test compounds (dissolved in DMSO)
384-well, low-volume, black microplates
Procedure:
Compound Plating: Prepare serial dilutions of test compounds in DMSO. Dispense 50 nL of each compound dilution into the wells of a 384-well plate.
Kinase/Antibody Mixture: Prepare a 2X solution of Kinase-X and Eu-anti-tag antibody in Assay Buffer. Add 5 µL to each well.
Tracer Mixture: Prepare a 2X solution of the Alexa Fluor™ 647-labeled Kinase Tracer in Assay Buffer. Add 5 µL to each well.
Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.
Plate Reading: Read the plate on a TR-FRET enabled plate reader, measuring the emission at 665 nm and 615 nm following excitation at 340 nm.
Data Analysis: Calculate the TR-FRET ratio (665 nm emission / 615 nm emission). Determine the IC50 values by fitting the data to a four-parameter logistic model.
Hypothetical Signaling Pathway of Kinase-X
To provide context for the importance of inhibiting Kinase-X, the following diagram illustrates its hypothetical role in a cancer cell signaling pathway.
With a validated hit and a robust primary assay, the next step is to design and synthesize a library of analogs to probe the SAR of the Lead-1 scaffold.[7][8] A systematic approach is key to generating interpretable data.
Exploring the Trifluoromethylphenyl Ring (Ring A)
The trifluoromethyl (CF3) group is a common motif in medicinal chemistry, often improving metabolic stability and binding affinity.
Positional Isomers: Synthesize analogs where the CF3 group is moved to the meta and para positions of the phenyl ring.
Bioisosteric Replacements: Replace the CF3 group with other electron-withdrawing groups of varying sizes, such as a cyano (-CN), nitro (-NO2), or sulfonyl (-SO2Me) group.[9][10][11] Also, explore replacement with a simple chloro (-Cl) or bromo (-Br) group.
Modifying the Central Linker
The central urea-like moiety is critical for the overall geometry of the molecule and presents opportunities for hydrogen bonding.
Amide Bond Reversal: Synthesize the regioisomer where the amide and carbamoyl groups are swapped.
Linker Homologation: Insert a methylene spacer between the phenyl ring and the carbonyl group.
Bioisosteres: Replace the amide bond with bioisosteres known to improve metabolic stability, such as 1,2,4-oxadiazoles or 1,3,4-oxadiazoles.[12]
Probing the Methylsulfonylphenyl Ring (Ring B)
The methylsulfonyl group is a polar, hydrogen bond acceptor.
Positional Isomers: Move the -SO2Me group to the ortho and meta positions.
Oxidation State: Synthesize the corresponding sulfoxide (-S(O)Me) and sulfide (-SMe) analogs to probe the importance of the sulfone.
Bioisosteric Replacements: Replace the -SO2Me group with other polar, non-ionizable groups like a sulfonamide (-SO2NH2) or a carboxamide (-CONH2).
Phase 3: Integrated Data Analysis and Iteration
As biological data for the synthesized analogs become available, it is crucial to analyze the results in a systematic way to identify trends and guide the next round of analog design.[13][14]
Tabulating SAR Data
A well-organized table is essential for visualizing the impact of structural modifications on biological activity and other key properties.
Compound
R1 (Ring A)
Linker
R2 (Ring B)
Kinase-X IC50 (nM)
Cell Proliferation EC50 (µM)
Microsomal Stability (t½, min)
Lead-1
2-CF3
-NHCO-NHCO-
4-SO2Me
50
0.5
35
Analog 1.1
3-CF3
-NHCO-NHCO-
4-SO2Me
120
1.1
40
Analog 1.2
4-CF3
-NHCO-NHCO-
4-SO2Me
250
2.5
38
Analog 1.3
2-CN
-NHCO-NHCO-
4-SO2Me
75
0.8
25
Analog 2.1
2-CF3
-CONH-CONH-
4-SO2Me
>10,000
>50
-
Analog 3.1
2-CF3
-NHCO-NHCO-
3-SO2Me
85
0.9
45
Analog 3.2
2-CF3
-NHCO-NHCO-
4-S(O)Me
300
3.2
15
Analog 3.3
2-CF3
-NHCO-NHCO-
4-SO2NH2
45
0.4
65
This is hypothetical data for illustrative purposes.
Secondary and ADME Assays
Promising compounds from the primary screen should be advanced to secondary and in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays to build a more complete profile.[4][5][15][16]
Protocol: In Vitro Metabolic Stability (Liver Microsomes)
Purpose: To assess the susceptibility of a compound to metabolism by cytochrome P450 enzymes.
Materials:
Pooled human liver microsomes (HLM)
NADPH regenerating system
Phosphate buffer (0.1 M, pH 7.4)
Test compound (1 µM final concentration)
Acetonitrile with an internal standard (for protein precipitation)
LC-MS/MS system
Procedure:
Incubation Mixture: In a 96-well plate, combine HLM and phosphate buffer. Pre-warm to 37°C.
Initiate Reaction: Add the test compound to the HLM mixture. To start the reaction, add the NADPH regenerating system.
Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), remove an aliquot of the reaction mixture and add it to a quench solution of cold acetonitrile with an internal standard.
Sample Processing: Centrifuge the quenched samples to pellet the precipitated protein.
LC-MS/MS Analysis: Analyze the supernatant for the remaining parent compound concentration using a validated LC-MS/MS method.
Data Analysis: Plot the natural log of the percent remaining compound versus time. The slope of the line is the elimination rate constant (k). Calculate the half-life (t½) as 0.693/k.
Conclusion and Future Directions
The SAR journey for Lead-1 is an iterative process of hypothesis-driven design and empirical testing. The initial data from our hypothetical study suggest that:
The 2-CF3 group on Ring A is optimal for potency.
The central urea-like linker is essential, as its reversal leads to a complete loss of activity.
The sulfonyl group on Ring B is important, and its replacement with a sulfonamide (Analog 3.3) maintains potency while significantly improving metabolic stability.
Based on these findings, future efforts would focus on synthesizing a new generation of analogs incorporating the 4-SO2NH2 group while further exploring modifications on Ring A to enhance potency and cell-based activity. This systematic and multi-parametric approach to SAR is fundamental to successfully advancing a hit compound through the lead optimization phase of drug discovery.
References
Selvita. (n.d.). In Vitro ADME. Retrieved from [Link]
PharmaLegacy. (n.d.). In Vitro ADME Studies. Retrieved from [Link]
Oncodesign Services. (n.d.). Structure-Activity Relationship (SAR) Studies. Retrieved from [Link]
Creative Biolabs. (n.d.). In Vitro ADME Assays: Principles, Applications & Protocols. Retrieved from [Link]
Genesis Drug Discovery & Development. (n.d.). ADME Assays. Retrieved from [Link]
IQVIA Laboratories. (n.d.). In Vitro screening. Retrieved from [Link]
Sygnature Discovery. (n.d.). Compound Library Design. Retrieved from [Link]
SpiroChem. (n.d.). Bioisosteric Replacement Strategies. Retrieved from [Link]
Royal Society of Chemistry. (2024). Advances, opportunities, and challenges in methods for interrogating the structure activity relationships of natural products. Retrieved from [Link]
Optibrium. (n.d.). Data analysis and structure-activity relationships. Retrieved from [Link]
Cresset Group. (2013, July 17). Delivering high quality library design. Retrieved from [Link]
Stanford Medicine. (n.d.). Fragment library design. Retrieved from [Link]
Collaborative Drug Discovery. (2025, June 3). SAR: Structure Activity Relationships. Retrieved from [Link]
Chemspace. (n.d.). Bioisosteric Replacements. Retrieved from [Link]
ACS Publications. (n.d.). Integrating the Structure–Activity Relationship Matrix Method with Molecular Grid Maps and Activity Landscape Models for Medicinal Chemistry Applications. Retrieved from [Link]
bioRxiv. (2025, December 3). Autonomous Bioisosteric Replacement for Multi-Property Optimization in Drug Design. Retrieved from [Link]
ScienceDirect. (2025, May 5). The role of bioisosterism in modern drug design: Current applications and challenges. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Retrieved from [Link]
Application Notes and Protocols for Assessing the Solubility of C16H14F3NO3S in Biological Media
Introduction: The Critical Role of Solubility in Drug Discovery The journey of a new chemical entity (NCE) from discovery to a viable therapeutic is fraught with challenges, with poor physicochemical properties being a p...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Critical Role of Solubility in Drug Discovery
The journey of a new chemical entity (NCE) from discovery to a viable therapeutic is fraught with challenges, with poor physicochemical properties being a primary cause of attrition. Among these properties, aqueous solubility is a critical determinant of a drug's oral bioavailability.[1] An orally administered drug must first dissolve in the fluids of the gastrointestinal (GI) tract before it can be absorbed into the systemic circulation.[1] Therefore, a thorough understanding of a compound's solubility in relevant biological media is paramount for predicting its in vivo performance, guiding formulation strategies, and ensuring the selection of the most promising drug candidates.[2]
This document provides a comprehensive protocol for assessing the solubility of compounds with the molecular formula C16H14F3NO3S. As this formula can represent multiple isomers, for the purpose of this guide, we will focus on a representative naphthalene derivative: 2-[methyl-[[6-(methylthio)-5-(trifluoromethyl)-1-naphthalenyl]-oxomethyl]amino]acetic acid . Naphthalene derivatives are a versatile scaffold in medicinal chemistry, often exhibiting potent biological activities but also frequently suffering from poor water solubility.[3][4][5][6]
These protocols are designed to be robust and self-validating, providing researchers with the tools to generate reliable and reproducible solubility data. We will delve into the rationale behind the use of biorelevant media, detail the experimental procedures for both kinetic and thermodynamic solubility assays, and provide guidance on data analysis and interpretation within the framework of the Biopharmaceutics Classification System (BCS).[7][8][9]
Understanding the Biological Milieu: The Importance of Biorelevant Media
Aqueous solubility measured in simple buffers can be a poor predictor of in vivo dissolution.[10] The gastrointestinal tract is a complex environment with fluctuating pH, and the presence of bile salts and phospholipids that can significantly enhance the solubility of lipophilic compounds.[10][11] To better mimic these conditions, we utilize biorelevant media:
Simulated Gastric Fluid (SGF): This medium simulates the acidic environment of the stomach (pH ~1.2-2.0). It is crucial for understanding the initial dissolution and stability of a drug upon oral administration.[10][12]
Fasted State Simulated Intestinal Fluid (FaSSIF): This medium represents the conditions in the upper small intestine before a meal (pH ~6.5), containing physiological concentrations of bile salts and lecithin.[13] It is a key medium for predicting the absorption of drugs taken on an empty stomach.
Fed State Simulated Intestinal Fluid (FeSSIF): After a meal, the composition of the intestinal fluid changes significantly, with a lower pH (~5.0) and higher concentrations of bile salts and lipids.[11][13] FeSSIF is used to assess the potential for food effects on drug absorption.[14]
By evaluating solubility in these different media, we can construct a comprehensive profile of a compound's behavior in the GI tract, a critical step for any oral drug development program.
Experimental Design: Kinetic vs. Thermodynamic Solubility
Two primary types of solubility are assessed in early drug discovery:
Kinetic Solubility: This is a high-throughput measurement of the concentration at which a compound, rapidly added from a concentrated DMSO stock, begins to precipitate in an aqueous medium.[15] It is a useful early indicator of potential solubility issues.
Thermodynamic (Equilibrium) Solubility: This is the true solubility of a compound at equilibrium, determined by allowing an excess of the solid compound to equilibrate with the medium over an extended period.[15][16] The "shake-flask" method is the gold standard for this measurement and is required for BCS classification.[17]
This protocol will focus on the gold-standard shake-flask method for determining thermodynamic solubility, as it provides the most accurate and reliable data for decision-making in drug development.
Protocol 1: Preparation of Biorelevant Media
Accurate preparation of the simulated media is crucial for the reproducibility of solubility data. The following are standard recipes.
Table 1: Composition of Simulated Biological Media
Component
Simulated Gastric Fluid (SGF, pH 1.2)
Fasted State Simulated Intestinal Fluid (FaSSIF, pH 6.5)
Fed State Simulated Intestinal Fluid (FeSSIF, pH 5.0)
Sodium Taurocholate
-
3 mM
15 mM
Lecithin
-
0.75 mM
3.75 mM
Pepsin
3.2 g/L
-
-
Sodium Chloride (NaCl)
2.0 g/L
106 mM
203 mM
Sodium Dihydrogen Phosphate (NaH2PO4·H2O)
-
29 mM
-
Acetic Acid, Glacial
-
-
144.1 mM
Sodium Hydroxide (NaOH)
q.s. to pH
q.s. to pH
q.s. to pH
Hydrochloric Acid (HCl)
q.s. to pH 1.2
-
-
Purified Water
to 1 L
to 1 L
to 1 L
Osmolality (approx.)
~150 mOsmol/kg
~270 mOsmol/kg
~670 mOsmol/kg
Preparation Steps:
SGF (pH 1.2): Dissolve 2.0 g of NaCl and 3.2 g of pepsin in approximately 800 mL of purified water. Add 7.0 mL of concentrated HCl and adjust the pH to 1.2 using 1N HCl or 1N NaOH. Make up the final volume to 1 L with purified water.[12]
Blank FaSSIF Buffer (pH 6.5): Dissolve 1.74 g of NaOH, 19.77 g of NaH2PO4·H2O, and 30.93 g of NaCl in 5 L of purified water. Adjust the pH to 6.5 with 1N NaOH or 1N HCl.[13]
FaSSIF (pH 6.5): To 1 L of blank FaSSIF buffer, add 1.65 g of sodium taurocholate and stir until dissolved. Then, add 0.59 g of lecithin and stir (a magnetic stirrer for ~4 hours is recommended) until a clear, micellar solution is formed.[10]
Blank FeSSIF Buffer (pH 5.0): Dissolve 20.2 g of NaOH, 43.25 g of glacial acetic acid, and 59.37 g of NaCl in 5 L of purified water. Adjust the pH to 5.0 with 1N NaOH or 1N HCl.[13]
FeSSIF (pH 5.0): To 1 L of blank FeSSIF buffer, add 8.25 g of sodium taurocholate and stir until dissolved. Then, add 2.95 g of lecithin and stir until a clear, micellar solution is formed.[10]
Note: Commercially available powders and buffer concentrates can simplify the preparation of FaSSIF and FeSSIF.
Protocol 2: Thermodynamic Solubility Assessment via Shake-Flask Method
This protocol is designed to determine the equilibrium solubility of our example compound, 2-[methyl-[[6-(methylthio)-5-(trifluoromethyl)-1-naphthalenyl]-oxomethyl]amino]acetic acid , in the prepared biological media.
Materials:
Test compound (solid form)
Prepared SGF, FaSSIF, and FeSSIF
Phosphate buffer pH 7.4
Glass vials with screw caps
Orbital shaker with temperature control (set to 37°C)
Calibrated pH meter
Syringe filters (e.g., 0.22 µm PVDF)
HPLC or UPLC-MS/MS system
Appropriate autosampler vials and solvents
Experimental Workflow Diagram:
Caption: Workflow for thermodynamic solubility determination.
Step-by-Step Procedure:
Compound Addition: Add an excess amount of the solid test compound to a glass vial. "Excess" means that undissolved solid should be visible at the end of the experiment. A starting point could be 2-5 mg of compound per mL of media. Prepare in triplicate for each medium.[17]
Media Dispensing: Add a known volume (e.g., 2 mL) of the pre-warmed (37°C) biological medium (SGF, FaSSIF, or FeSSIF) to each vial.
Equilibration: Tightly cap the vials and place them in an orbital shaker set to 37°C and a suitable agitation speed (e.g., 300 RPM) to ensure constant mixing without forming a vortex.[2]
Sampling: Allow the suspensions to equilibrate for at least 24 hours. To confirm equilibrium has been reached, samples can be taken at multiple time points (e.g., 24, 48, and 72 hours) until the concentration plateaus.[16]
Phase Separation: After the incubation period, remove the vials and allow the undissolved solid to settle for 30 minutes at 37°C. Carefully withdraw an aliquot of the supernatant.
Filtration: Immediately filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid particles. Causality Note: This step is critical. Failure to remove all solids will lead to an overestimation of solubility. Adsorption of the compound to the filter should be evaluated and accounted for if significant.
Dilution and Analysis: Immediately dilute the clear filtrate with a suitable solvent (e.g., 50:50 acetonitrile:water) to prevent precipitation upon cooling and to bring the concentration within the range of the analytical method's standard curve.
Quantification: Analyze the diluted samples using a validated analytical method, such as HPLC-MS/MS, against a calibration curve prepared with the same compound.
Protocol 3: Analytical Quantification by HPLC-MS/MS
A sensitive and selective analytical method is essential for accurate quantification. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the preferred technique.[18][19]
Table 2: Example HPLC-MS/MS Parameters
Parameter
Recommended Setting
Rationale
LC Column
C18, 2.1 x 50 mm, 1.8 µm
Standard reversed-phase column for small molecules.
Mobile Phase A
Water with 0.1% Formic Acid
Provides protons for positive ion mode ESI.
Mobile Phase B
Acetonitrile with 0.1% Formic Acid
Common organic solvent for elution.
Gradient
5% to 95% B over 3-5 minutes
A generic gradient to elute compounds of moderate lipophilicity.
Flow Rate
0.4 mL/min
Standard for 2.1 mm ID columns.
Ionization Mode
Electrospray Ionization (ESI), Positive
The acetic acid moiety and nitrogen atom are likely to be protonated.
MS/MS Transition
To be determined by infusion
Parent ion (M+H)+ and a stable fragment ion must be identified.
Method Development Logic:
Tuning: Infuse a standard solution of the compound into the mass spectrometer to determine the precursor ion (likely [M+H]+) and to optimize fragmentation to identify a stable, high-intensity product ion for Multiple Reaction Monitoring (MRM).[20]
Chromatography: Develop a chromatographic method that provides a sharp, symmetrical peak for the analyte, with adequate retention to separate it from any potential interferences from the biological media matrix.[20]
Calibration: Prepare a set of calibration standards by spiking known concentrations of the test compound into the same solvent used for diluting the final samples. A typical range might be 1 ng/mL to 1000 ng/mL.
Data Analysis and Interpretation
Calculate Solubility: Use the calibration curve to determine the concentration of the test compound in the diluted samples. Back-calculate the original concentration in the biological medium, accounting for the dilution factor. The average of the triplicate measurements is reported as the solubility in µg/mL or µM.
pH Measurement: It is crucial to measure the pH of the saturated solution at the end of the experiment to ensure the buffering capacity of the medium was maintained.[17]
Biopharmaceutics Classification System (BCS): The solubility data is used to classify the drug substance according to the BCS. A drug is considered "highly soluble" if its highest single therapeutic dose is soluble in ≤ 250 mL of aqueous media over the pH range of 1.2 to 6.8.[7][8][21]
BCS Classification Logic Diagram:
Caption: Decision tree for BCS classification.
Example Interpretation:
If the lowest measured solubility for our example compound across the pH 1.2-6.8 range is 10 µg/mL, and the highest anticipated dose is 100 mg, the volume required to dissolve the dose would be:
Since 10,000 mL is much greater than 250 mL, the compound would be classified as low solubility . Its final BCS class (II or IV) would then depend on its permeability. This classification has significant implications for formulation development, highlighting the need for solubility enhancement strategies.
Conclusion
This application note provides a detailed, scientifically grounded framework for assessing the solubility of the C16H14F3NO3S analogue, 2-[methyl-[[6-(methylthio)-5-(trifluoromethyl)-1-naphthalenyl]-oxomethyl]amino]acetic acid, in biorelevant media. By adhering to these protocols, researchers can generate high-quality, reliable data that is crucial for making informed decisions in the drug discovery and development process. Understanding a compound's solubility profile is not merely an academic exercise; it is a foundational pillar upon which the success of an oral drug candidate is built.
References
Dressman, J. B., & Reppas, C. (2000). In vitro–in vivo correlations for lipophilic, poorly water-soluble drugs. European Journal of Pharmaceutical Sciences, 11(Suppl 2), 73–80. [Link]
ProQuest. (n.d.). HPLC-MS and HPLC-NMR method development and applications for small molecule bioanalysis. [Link]
Interchim. (n.d.). FaSSIF, FeSSIF, FaSSGF (previously known as SIF Powder Original). [Link]
U.S. Food and Drug Administration. (2017). M9 Biopharmaceutics Classification System- Based Biowaivers. [Link]
Dissolution Accessories. (n.d.). Dissolution Media Simulating Fasted and Fed States. [Link]
Klein, S. (2020). In vitro simulated gastrointestinal fluid stability studies. Bio-protocol. [Link]
PharmaTutor. (2017). Bio-relevant Dissolution Media Development. [Link]
Jantratid, E., & Dressman, J. (2009). A Simple, Safe, and Environmentally Friendly Method of FaSSIF and FeSSIF Preparation Without Methylene Chloride. Dissolution Technologies, 16(3), 27-29. [Link]
International Council for Harmonisation. (2019). ICH M9 Guideline: Biopharmaceutics Classification System-Based Biowaivers. [Link]
Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]
European Medicines Agency. (2020). ICH M9 guideline on biopharmaceutics classification system-based biowaivers. [Link]
Quora. (2017). How do you perform the shake flask method to determine solubility?[Link]
ResearchGate. (n.d.). NAPHTHALENE DERIVATIVES : A NEW RANGE OF ANTIMICROBIALS WITH HIGH THERAPEUTIC VALUE. [Link]
World Health Organization. (2019). Annex 4: Guidance on equilibrium solubility determination for active pharmaceutical ingredient classification within the Biopharmaceutics Classification System. [Link]
Health Canada. (1989). OFFICIAL METHOD - Determination of the Disintegration Time of Tablets. [Link]
MDPI. (2022). Simulated Gastric and Intestinal Fluid Electrolyte Solutions as an Environment for the Adsorption of Apple Polyphenols onto β-Glucan. [Link]
Bioanalysis Zone. (2025). Small Molecule Method Development Strategies with Chad Christianson. [Link]
GSC Online Press. (2024). An Overview of the Biopharmaceutics Classification System (BCS). [Link]
Drug Safety Center. (2026). Guideline on Biopharmaceutics Classification System-Based Biowaivers. [Link]
Drug Development & Delivery. (2016). Application of LCMS in small-molecule drug development. [Link]
Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. [Link]
PubMed. (2023). From fundamentals in calibration to modern methodologies: A tutorial for small molecules quantification in liquid chromatography-mass spectrometry bioanalysis. [Link]
ResearchGate. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically?[Link]
MDPI. (2024). Effect of DMSO on Structural Properties of DMPC and DPPC Liposome Suspensions. [Link]
ACS Publications. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. [Link]
Academia.edu. (n.d.). (PDF) Naphthalene derivatives: A new range of antimicrobials with high therapeutic value. [Link]
Quora. (2024). How can dimethyl sulfoxide enhance solubility in lab applications?[Link]
ACS Publications. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. [Link]
MDPI. (2024). Development of Naphthalene-Derivative Bis-QACs as Potent Antimicrobials: Unraveling Structure–Activity Relationship and Microbiological Properties. [Link]
Interchim. (n.d.). SIF Media (Simulated Intestinal Fluids). [Link]
International Journal of Pharmaceutical Sciences Review and Research. (2024). Naphthalene: A Multidimensional Scaffold in Medicinal Chemistry with Promising Antimicrobial Potential. [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, preclinical scientists, and drug development professionals.
Compound Identity: C16H14F3NO3S (Tolrestat; AY-27773)
Primary Mechanism: Aldose Reductase Inhibition (ARI)
Mechanistic Rationale & Pathway Dynamics
In healthy, normoglycemic states, the majority of cellular glucose is phosphorylated by hexokinase and routed through glycolysis. However, under chronic hyperglycemic conditions, hexokinase becomes saturated. The excess intracellular glucose is shunted into the polyol pathway , where it is reduced to sorbitol by the enzyme Aldose Reductase (AR)[1].
Because sorbitol is highly hydrophilic, it cannot easily cross cell membranes, leading to severe intracellular accumulation. This drives a dual-pathology mechanism:
Osmotic Stress: Intracellular fluid influx causes cellular swelling, structurally damaging insulin-independent tissues like Schwann cells (neuropathy) and lens fibers (cataractogenesis)[2].
Oxidative Stress: AR consumes NADPH during the reduction of glucose. The depletion of NADPH compromises the regeneration of reduced glutathione (GSH), stripping the cell of its primary antioxidant defense[3].
C16H14F3NO3S (Tolrestat) is a potent, carboxylic acid-type aldose reductase inhibitor (IC50 = 35 nM for the bovine lens enzyme)[4]. By competitively binding to AR, Tolrestat halts the polyol cascade at its origin, preventing both osmotic damage and NADPH depletion[3].
Aldose reductase inhibition by C16H14F3NO3S in the polyol pathway.
In Vivo Model 1: Streptozotocin (STZ)-Induced Diabetic Neuropathy
Causality & Design Philosophy
Streptozotocin (STZ) selectively destroys pancreatic β-cells, creating a highly reproducible model of Type 1 diabetes characterized by systemic hyperglycemia[5]. We utilize this model to assess peripheral nerve dysfunction because the vasa nervorum and Schwann cells are highly susceptible to polyol pathway flux. Measuring Sciatic Motor Nerve Conduction Velocity (MNCV) and endoneurial blood flow provides direct, functional readouts of Tolrestat's ability to rescue nerve architecture[1].
Self-Validating Protocol
Note: This protocol incorporates internal validation gates to ensure data integrity.
Step 1: STZ Preparation & Induction
Fast male Sprague-Dawley rats (approx. 200–250 g) for 6 hours prior to induction.
Prepare STZ immediately before use by dissolving 75 mg/kg in ice-cold 0.1 M sodium citrate buffer (pH 4.5)[6]. Causality check: STZ is highly unstable at physiological pH; acidic buffer ensures structural integrity during injection.
Administer via a single intraperitoneal (IP) injection[6].
Step 2: Model Validation (Day 3)
At 72 hours post-injection, measure fasting blood glucose via tail vein prick.
Validation Gate: Only include animals exhibiting blood glucose levels > 300 mg/dL[5]. Exclude non-responders to ensure uniform hyperglycemic stress across the cohort.
Step 3: Formulation & Dosing
Formulate Tolrestat in 0.5% methylcellulose for oral administration[6]. Alternatively, for organic solvent-free aqueous solutions, dissolve directly in PBS (pH 7.2) up to 1 mg/mL, preparing fresh daily[4].
Administer Tolrestat via oral gavage at a high-dose therapeutic threshold of 35 mg/kg/day for 4 weeks[1]. Maintain a vehicle-treated diabetic control group and a non-diabetic control group.
Step 4: End-Point Pharmacodynamic Analysis
Electrophysiology: Under anesthesia, measure MNCV. Diabetic rats typically show a ~21% reduction in MNCV; Tolrestat at 35 mg/kg/day is expected to correct this deficit by up to 84%[1].
Biochemistry: Excise the sciatic nerve, homogenize in liquid nitrogen, and deproteinize using 0.5 M perchloric acid[3]. Quantify sorbitol and fructose accumulation utilizing HPLC with a refractive index (RI) detector[3].
In Vivo Model 2: Galactose-Induced Cataractogenesis
Causality & Design Philosophy
While STZ models eventually develop cataracts, the timeline is protracted. Galactose has a significantly higher affinity for Aldose Reductase than glucose[2]. Furthermore, its reduced form (galactitol) cannot be metabolized by sorbitol dehydrogenase, leading to rapid, massive osmotic swelling in the avascular lens[2]. Feeding rats a high-galactose diet provides a compressed, highly reproducible timeline for evaluating ARI efficacy independent of systemic insulin toxicity.
Self-Validating Protocol
Step 1: Baseline Validation
Perform baseline slit-lamp biomicroscopy on all young male Sprague-Dawley rats (60–80 g) following mydriasis (e.g., 1% tropicamide)[2].
Validation Gate: Confirm all lenses are completely clear (Score 0).
Step 2: Dietary Induction & Concurrent Dosing
Randomize animals into three groups: Normal Diet + Vehicle, 50% Galactose Diet + Vehicle, and 50% Galactose Diet + Tolrestat[2].
Formulate the customized diet by replacing 50% of standard rodent chow carbohydrates with D-galactose[7].
Administer Tolrestat at 43 mg/kg/day admixed into the diet or via daily oral gavage[2]. Causality check: Continuous exposure is critical because galactitol accumulation begins within hours of galactose ingestion.
Step 3: Longitudinal Monitoring
Perform weekly slit-lamp examinations.
Score lenticular opacities on a standardized scale: 0 (Clear) to 4 (Mature nuclear cataract).
In untreated 50% galactose models, 100% of animals will develop mature cataracts. Tolrestat at 43 mg/kg/day has been shown to completely prevent slit-lamp detectable changes for over 200 days[2].
Quantitative Efficacy Benchmarks
The following table synthesizes expected quantitative outcomes based on validated preclinical models, providing a benchmark for your experimental readouts.
Technical Support Center: Troubleshooting & Optimizing Trifluoromethyl (-CF3) Drug Candidates in Resistance Models
Welcome to the Application Scientist Support Portal. This technical guide provides troubleshooting protocols, mechanistic insights, and validated experimental methodologies for optimizing trifluoromethyl (-CF3) containin...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Portal. This technical guide provides troubleshooting protocols, mechanistic insights, and validated experimental methodologies for optimizing trifluoromethyl (-CF3) containing therapeutic candidates.
The -CF3 group is a cornerstone in modern medicinal chemistry. Due to its high electronegativity, extreme lipophilicity, and the inert nature of the carbon-fluorine bond, it is frequently deployed to bypass drug efflux pumps, resist CYP450-mediated degradation, and form robust multipolar interactions within mutated target pockets[1]. However, integrating this moiety requires precise structural and experimental calibration.
Part 1: Troubleshooting FAQs & Mechanistic Insights
Q1: My N-trifluoromethyl (-NCF3) candidate degrades rapidly in aqueous assay buffers. Is this a formulation issue?A1: No, this is an inherent chemical stability issue, not a formulation error.
Causality: General N-trifluoromethyl amines exhibit notoriously low aqueous stability and are rarely suitable for direct application in drug design. The strong electron-withdrawing nature of the -CF3 group severely destabilizes the nitrogen-carbon bond in aqueous media, leading to rapid hydrolysis. For instance, studies show that less than 20% of N-trifluoromethyl tetrahydroquinoline remains intact after just 30 minutes in a 4:1 water/DMSO mixture[2].
Solution: Transition your scaffold to C-CF3 or O-CF3 bioisosteres. If an N-linkage is pharmacologically essential, consider utilizing N-SCF3 (trifluoromethylthiolated) derivatives. The -SCF3 group maintains high lipophilicity (clogP = 1.95 for Me-SCF3 vs 1.11 for Me-CF3) but offers distinct electronic properties that dramatically improve the stability of the final drug substance[3].
Q2: We substituted a methyl group with -CF3 to overcome kinase resistance, but we lost target selectivity. Why did this happen?A2: You are likely experiencing steric clashes within the allosteric pocket.
Causality: While -CF3 is an excellent bioisostere for a methyl group to prevent metabolic oxidation, its van der Waals volume is significantly larger (approx. 39.8 ų vs 16.8 ų for a methyl group). In tightly packed kinase domains, this bulk can perturb hinge-binding motifs. For example, in the development of type II kinase inhibitors against Plasmodium falciparum, substitution at the 2-position of the central ring is poorly tolerated and reduces selectivity, whereas placing the -CF3 group at the 3-position is essential for maintaining potency against multidrug-resistant strains[4].
Solution: Re-evaluate your substitution vector using structural docking. Ensure the target pocket can accommodate the larger volume without distorting the primary pharmacophore alignment.
Q3: How does -CF3 substitution affect metabolic clearance (CLint) in liver microsomes? We expected a universal decrease in clearance, but our results are inconsistent.A3: A -CF3 substitution does not guarantee lower overall systemic clearance.
Causality: The C-F bond is highly inert, which effectively blocks direct CYP450-mediated oxidation at that specific substituted site[1]. However, the increased lipophilicity imparted by the -CF3 group can increase the molecule's overall affinity for the hydrophobic active sites of CYP enzymes. This can inadvertently accelerate clearance at other unprotected soft spots on the molecule. For instance, replacing a tert-butyl group with a 1-trifluoromethyl-cyclobutyl group decreased metabolic stability in some models (CLint increased from 11 to 16 mg min⁻¹ μL⁻¹) while increasing it in others, depending entirely on the surrounding scaffold[5].
Solution: Conduct a multiparameter optimization. If -CF3 increases clearance, identify the new metabolic soft spot via LC-MS/MS metabolite ID and block it with a secondary fluorine or deuterium atom.
Part 2: Validated Experimental Workflows
To ensure data integrity, every protocol utilized in your -CF3 development pipeline must be a self-validating system.
Protocol 1: Phenotypic Screening of -CF3 Candidates against Drug-Resistant Plasmodium falciparum
Context: Validating type II kinase inhibitors against resistance models[4].
Parasite Culturing: Culture chloroquine-sensitive (3D7) and multidrug-resistant (Dd2) P. falciparum strains in human erythrocytes at 2% hematocrit.
Causality: Testing against paired strains isolates the resistance-bypassing variable of the -CF3 modification.
Compound Preparation: Dissolve -CF3 analogs in 100% DMSO. Dilute into the culture media ensuring the final assay concentration of DMSO does not exceed 0.1%.
Causality: The high lipophilicity of -CF3 compounds requires robust solvation; however, exceeding 0.1% DMSO causes erythrocyte toxicity, which will artificially inflate your cytotoxicity metrics.
MTS Proliferation Assay: Expose cultures to a 10-point serial dilution of the compounds for 72 hours.
Self-Validation Mechanism: Include Artemisinin as a positive control and 0.1% DMSO as a negative vehicle control on every plate. The assay is only valid if the Artemisinin control yields an IC50 within the established historical baseline (e.g., 1-5 nM). If Artemisinin fails, the plate must be discarded, as parasite viability or assay sensitivity is compromised.
Resistance Index Calculation: Calculate the Resistance Index (RI) = IC50(Dd2) / IC50(3D7). An RI ≈ 1 indicates the -CF3 modification successfully bypasses the resistance mechanism.
Context: Evaluating the metabolic shielding effect of -CF3 bioisosteres[5].
Incubation Setup: Incubate 1 μM of the -CF3 candidate with human liver microsomes (HLM) at 0.5 mg/mL protein concentration in 100 mM phosphate buffer (pH 7.4) at 37°C.
NADPH Initiation: Initiate the reaction by adding 1 mM NADPH.
Causality: NADPH provides the reducing equivalents necessary for CYP450 catalytic activity. Without it, you are only measuring non-CYP mediated degradation (e.g., plasma esterases), which misrepresents liver clearance.
Time-Course Quenching: Extract 50 μL aliquots at 0, 5, 15, 30, and 60 minutes. Quench immediately in 150 μL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).
Self-Validation Mechanism: Run Verapamil (high clearance) and Warfarin (low clearance) concurrently in separate wells. The assay is validated only if Verapamil is rapidly depleted (>80% clearance at 30 min) and Warfarin remains >90% stable.
LC-MS/MS Analysis: Quantify the remaining parent compound to calculate the intrinsic clearance (CLint).
Part 3: Quantitative Data & SAR Comparisons
The following table summarizes the pharmacological impact of -CF3 substitutions across various disease models and targets based on recent literature.
Compound Class
Target / Disease Model
Structural Modification
Quantitative Impact / Efficacy
Ref
Ugi Adducts
Mutant EGFR (T790M/C797S/L858R)
-CF3 functionalization
IC50 = 0.19 μM (equipotent to osimertinib); successfully overcomes resistance.
Logical flow of -CF3 bioisosteric replacement to overcome steric-induced drug resistance.
Experimental workflow for validating -CF3 therapeutic candidates in resistance models.
References
FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years
Source: MDPI
URL: [Link]
Discovery of N-Trifluoromethylated Noscapines as Novel and Potent Agents for the Treatment of Glioblastoma
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
N-Trifluoromethylthiolated Sulfonimidamides and Sulfoximines: Anti-microbial, Anti-mycobacterial, and Cytotoxic Activity
Source: PMC - NIH
URL: [Link]
Discovery of Potent Antimalarial Type II Kinase Inhibitors with Selectivity over Human Kinases
Source: PMC - NIH
URL:[Link]
Impact of trifluoromethyl Ugi adducts as anticancer agents: EGFR inhibition, apoptosis induction and miRNA up-regulation
Source: PMC - NIH
URL:[Link]
CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue
Source: PMC - NIH
URL: [Link]
Technical Support Center: Optimizing the Oral Bioavailability of C16H14F3NO3S (Tolrestat) Analogues
Welcome to the Application Support Center for Aldose Reductase Inhibitor (ARI) development. Tolrestat (C16H14F3NO3S) is a potent, non-hydantoin ARI originally developed to mitigate diabetic complications by blocking the...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Support Center for Aldose Reductase Inhibitor (ARI) development. Tolrestat (C16H14F3NO3S) is a potent, non-hydantoin ARI originally developed to mitigate diabetic complications by blocking the polyol pathway. While the parent compound demonstrated oral activity, the development of its structural analogues frequently encounters severe pharmacokinetic (PK) roadblocks. Specifically, researchers often struggle with poor aqueous solubility, extensive hepatic first-pass metabolism, and efflux transporter susceptibility, all of which lead to sub-optimal oral bioavailability.
As a Senior Application Scientist, I have designed this troubleshooting guide to provide you with mechanistic insights and self-validating protocols to overcome these specific translational hurdles.
Q1: My C16H14F3NO3S analogues exhibit sub-nanomolar IC50 in vitro but fail to achieve therapeutic plasma concentrations orally. Why?
Causality & Expert Insight:
Tolrestat and its lipophilic carboxylic acid analogues typically fall into Biopharmaceutics Classification System (BCS) Class II (low solubility, high permeability). The lipophilic naphthalene ring combined with the trifluoromethyl group drives high crystalline lattice energy. Consequently, at the acidic pH of the stomach, the drug remains a "brick dust" suspension. Without dissolving into the gastrointestinal fluids, the necessary concentration gradient for passive transcellular absorption cannot be established.
Solution:
Implement a cyclodextrin inclusion complex or nanoparticle encapsulation to lower the apparent lattice energy and enhance the dissolution rate without altering the active pharmaceutical ingredient (API) structure. Studies on related ARIs demonstrate that complexation with Sulfobutyl ether-β-cyclodextrin (SBE7-β-CD) or loading into chitosan nanoparticles significantly improves solubility and subsequent oral bioavailability 1.
Protocol: Preparation and Self-Validation of SBE7-β-CD Inclusion Complexes
Solubilization: Dissolve the C16H14F3NO3S analogue in a minimal volume of analytical-grade methanol to disrupt the crystalline lattice.
Complexation: Add the methanolic API solution dropwise to an aqueous solution of SBE7-β-CD (1:1 molar ratio) under continuous magnetic stirring at 40°C. Causality: The slow addition allows the hydrophobic naphthalene moiety to enter the lipophilic cavity of the cyclodextrin before precipitating in water.
Evaporation & Lyophilization: Evaporate the methanol under vacuum, then lyophilize the clear aqueous solution for 48 hours to yield a dry powder.
Self-Validation Step (Critical): Perform Differential Scanning Calorimetry (DSC) and Powder X-Ray Diffraction (PXRD) on the lyophilized powder.
Validation Criteria: The complete disappearance of the API's characteristic endothermic melting peak (via DSC) and crystalline diffraction halos (via PXRD) confirms true amorphous inclusion. If peaks remain, you have a physical mixture, and the complexation failed; you must adjust the solvent ratio or stirring temperature.
In Vivo Dosing: Resuspend the validated lyophilized complex in sterile saline immediately prior to oral gavage.
Table 1: Comparative Pharmacokinetic Parameters of ARI Formulations (Rat Model, 2 mg/kg p.o.)
Formulation Type
Cmax (μg/mL)
Tmax (h)
AUC0-t (μg·h/mL)
Oral Bioavailability (F%)
Free Analogue (Aqueous Suspension)
1.2 ± 0.4
4.0
12.5 ± 2.1
~15%
SBE7-β-CD Inclusion Complex
6.8 ± 1.1
1.5
45.2 ± 4.3
~65%
Chitosan Nanoparticles
8.5 ± 0.9
2.0
62.1 ± 5.5
~88%
Section 2: Intestinal Permeability and Efflux Mechanisms
Q2: My analogue is highly soluble in simulated gastric fluid, but oral bioavailability remains <20%. How do I determine if intestinal efflux is the culprit?
Causality & Expert Insight:
If solubility is not the rate-limiting step, your analogue is likely a substrate for apical efflux transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP) located in the enterocytes. Furthermore, the carboxylic acid moiety of Tolrestat analogues can become heavily ionized at intestinal pH (pH 6.8-7.4), reducing passive transcellular diffusion and increasing the molecule's reliance on carrier-mediated transport, which is highly susceptible to efflux.
Caption: Self-validating Caco-2 workflow to identify P-gp efflux liability in ARI analogues.
Cell Culture: Seed Caco-2 cells on polycarbonate transwell inserts. Culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 250 Ω·cm², ensuring tight junction formation.
Dosing: Prepare a 10 μM solution of the analogue in HBSS buffer (pH 7.4). Add to the Apical (A) chamber for A-to-B transport, or the Basolateral (B) chamber for B-to-A transport.
Internal Control (Self-Validation): Co-administer 100 μM Lucifer Yellow (a paracellular marker) into the donor chambers.
Validation Criteria: If Lucifer Yellow Papp > 1 × 10⁻⁶ cm/s, the monolayer integrity is compromised. The assay data must be discarded to prevent false-positive permeability readings.
Sampling: Extract 50 μL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes. Replace with an equal volume of fresh buffer to maintain sink conditions.
Quantification & Troubleshooting: Analyze samples via LC-MS/MS. Calculate the Apparent Permeability (Papp) and Efflux Ratio (ER).
Actionable Insight: If ER > 2.0, the analogue is an efflux substrate. Confirm this by repeating the assay with a P-gp inhibitor (e.g., verapamil). If confirmed, you must structurally modify the compound (e.g., masking the carboxylic acid as an ester prodrug) to bypass efflux and improve oral absorption 2.
Q3: The analogue shows excellent permeability and no efflux, but its in vivo half-life is extremely short (<1 hour). How can we bypass rapid hepatic clearance?
Causality & Expert Insight:
Tolrestat analogues containing a thioamide or free carboxylic acid are highly susceptible to hepatic Phase II metabolism (specifically acyl glucuronidation via UGT enzymes) and Phase I CYP450 oxidation. Acyl glucuronides are rapidly excreted in bile or urine, drastically reducing systemic exposure. Furthermore, the thioamide group can undergo rapid oxidative desulfuration.
Solution:
Employ bioisosteric replacement. Replacing the thioamide with an oxo-triazinoindole or replacing the carboxylic acid with a tetrazole maintains the required acidic pKa for binding the Aldose Reductase active site (specifically the anion-binding pocket formed by Tyr48, His110, and Trp111) while sterically hindering the UGT enzymes responsible for rapid glucuronidation 3. This approach has been proven to yield non-carboxylic acid ARIs with up to 98% oral bioavailability 4.
Table 2: Impact of Bioisosteric Replacement on Metabolic Stability (Human Liver Microsomes)
Compound
Structural Feature
Intrinsic Clearance (CLint) (μL/min/mg)
In Vitro t1/2 (min)
Tolrestat (C16H14F3NO3S)
Thioamide + Carboxylic Acid
85.4
15
Analogue A
Oxo-derivative + Carboxylic Acid
42.1
35
Analogue B
Oxo-derivative + Tetrazole
12.5
>120
References
Source: National Institutes of Health (PMC)
Title: A Novel Series of Non-Carboxylic Acid, Non-Hydantoin Inhibitors of Aldose Reductase with Potent Oral Activity in Diabetic Rat Models: 6-(5-Chloro-3-methylbenzofuran-2-sulfonyl)
Source: National Institutes of Health (PMC)
Title: Development of Novel Oxotriazinoindole Inhibitors of Aldose Reductase: Isosteric Sulfur/Oxygen Replacement in the Thioxotriazinoindole Cemtirestat Markedly Improved Inhibition Selectivity
Source: ACS Publications
URL
Section 1: Physicochemical Profiling & Purification Strategy
Welcome to the Advanced Technical Support Center for the purification and handling of C16H14F3NO3S (Tolrestat) . As an Application Scientist, I have designed this guide to move beyond standard operating procedures by exp...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Technical Support Center for the purification and handling of C16H14F3NO3S (Tolrestat) . As an Application Scientist, I have designed this guide to move beyond standard operating procedures by explaining the physicochemical causality behind each purification step. This ensures that your workflows are not just a series of instructions, but self-validating systems optimized for high-yield, high-purity isolation.
Successful purification of C16H14F3NO3S requires a deep understanding of its structural vulnerabilities and phase-partitioning behavior. The molecule features a lipophilic naphthalene core, a highly electronegative trifluoromethyl (-CF3) group, a photo-sensitive thioamide (C=S), and an ionizable carboxylic acid.
Property
Value
Chromatographic & Purification Implication
Molecular Formula
C16H14F3NO3S
The presence of fluorine and sulfur requires careful solvent selection to prevent specific degradation pathways.
Understanding how C16H14F3NO3S degrades is the first step in troubleshooting purity drops during isolation.
Q: My aqueous stock solutions are showing a secondary polar peak on the chromatogram over time. What is causing this?A: In solution, C16H14F3NO3S undergoes pseudo first-order degradation where the trifluoromethyl (-CF3) moiety hydrolyzes into a [3].
Causality: The highly electron-withdrawing -CF3 group on the naphthalene ring is susceptible to nucleophilic attack by water, a reaction driven by specific acid and neutral water catalysis[3].
Solution: Minimize the time the API spends in purely aqueous solutions. Prepare fresh organic solvent-free aqueous solutions daily and do not store them for more than 24 hours[2].
Q: I left my purified crystalline powder on the benchtop, and the purity dropped significantly. Why?A: Solid-state exposure to fluorescent or UV light induces the hydrolysis of the thioamide (C=S) bond, generating an[3].
Causality: Photo-oxidation of the thioamide bond is a primary solid-state degradation pathway for this specific scaffold[3].
Solution: Store the crystalline solid at -20°C in amber vials purged with an inert gas (Argon/Nitrogen) to block photo-degradation and oxidative stress[2].
Figure 2: Primary degradation pathways of C16H14F3NO3S in solution and solid states.
Q: I am experiencing severe peak tailing during reverse-phase HPLC. How can I improve peak symmetry?A: Peak tailing for this compound is primarily driven by secondary interactions between its carboxylic acid moiety and unendcapped silanol groups on the stationary phase.
Causality: At a neutral pH, the carboxylic acid is partially ionized, leading to multiple retention states and broad elution bands.
Solution: Use a low-silanol activity column (e.g., ) and acidify the mobile phase[4]. Adding 0.1% Formic Acid or Phosphoric Acid suppresses the ionization of the carboxylic acid, ensuring a single, neutral retention state and sharp peaks[4].
Q: What is the recommended mobile phase for MS-compatible fraction collection?A: Use Acetonitrile (MeCN) and Water supplemented with 0.1% Formic Acid[4]. Avoid Phosphoric acid if you are directing the flow to a Mass Spectrometer, as non-volatile salts will precipitate and foul the MS source[4].
Section 4: Validated Experimental Protocols
The following protocols are designed as self-validating systems. By monitoring the physicochemical state of the molecule (e.g., pH-dependent phase migration), you can verify the success of the step in real-time.
Mechanism: By manipulating the pH above and below the pKa of the carboxylic acid (~3.5), we selectively partition the API between aqueous and organic phases, stripping away both neutral and polar impurities.
Dissolution: Dissolve the crude C16H14F3NO3S mixture in Ethyl Acetate (EtOAc).
Basic Wash (Deprotonation): Extract the organic layer with 0.1 M NaHCO3 (pH ~8.0).
Validation: The API deprotonates to form a water-soluble sodium salt, migrating entirely to the aqueous phase. Discard the organic phase, which now contains neutral, lipophilic impurities.
Acidification (Protonation): Carefully adjust the enriched aqueous phase to pH 2.5 using 1 M HCl.
Validation: The solution will turn cloudy as the API protonates, becoming highly lipophilic (LogP 3.56) and crashing out of the water[1].
Organic Extraction: Extract the acidified aqueous phase with fresh EtOAc. The pure, neutral API will migrate back into the organic phase.
Drying: Dry the organic layer over anhydrous Na2SO4, filter, and evaporate under reduced pressure.
Protocol 2: Preparative RP-HPLC Workflow
Sample Prep: Dissolve the LLE-enriched API in DMSO to a concentration of 20-30 mg/mL[2]. Filter through a 0.22 µm PTFE syringe filter.
Column Selection: Mount a low-silanol reverse-phase C18 column (e.g., 5 µm, 21.2 x 250 mm)[4].
Gradient Elution: Run a linear gradient from 40% B to 90% B over 20 minutes.
Validation: The high LogP requires a strong organic eluent to desorb the molecule. The acidic modifier ensures sharp peak symmetry[4].
Detection & Collection: Monitor UV absorbance at λmax = 227 nm[2]. Collect the major peak, immediately freeze the fractions on dry ice, and lyophilize to prevent solution-state CF3 hydrolysis[3].
Figure 1: Step-by-step purification workflow for C16H14F3NO3S isolation.
References
PubChem | Tolrestat | C16H14F3NO3S | CID 53359 | National Institutes of Health.[URL: https://pubchem.ncbi.nlm.nih.gov/compound/53359]
Lee, Y. J., & Lee, H. K. (1990) | Degradation kinetics of tolrestat | Journal of Pharmaceutical Sciences, 79(7), 628-633.[URL: https://pubmed.ncbi.nlm.nih.gov/2398472/]
Cayman Chemical | Tolrestat - Product Information (Item No. 29693) | Cayman Chemical Company. [URL: https://www.caymanchem.com/product/29693]
SIELC Technologies | Separation of Tolrestat on Newcrom R1 HPLC column | SIELC Application Database.[URL: https://sielc.
Technical Support Center: Investigating and Mitigating Off-Target Effects of Novel Small Molecules in Cellular Models
Welcome to the technical support center for researchers utilizing novel small molecules in cellular models. This guide is designed to provide you with a comprehensive framework for identifying, validating, and mitigating...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for researchers utilizing novel small molecules in cellular models. This guide is designed to provide you with a comprehensive framework for identifying, validating, and mitigating potential off-target effects of your research compounds, using the hypothetical molecule C16H14F3NO3S (referred to herein as "Compound X") as a working example. Our goal is to equip you with the experimental strategies and intellectual framework necessary to ensure the scientific rigor and validity of your findings.
Frequently Asked Questions (FAQs)
Here, we address some of the most common initial questions and concerns researchers face when working with a new chemical entity.
Q1: I'm observing an unexpected or unusually potent phenotype with Compound X in my cell line. How can I begin to determine if this is an off-target effect?
A1: This is a critical first step. An unexpected phenotype could arise from several sources: a novel on-target mechanism, off-target effects, or even compound degradation or contamination. A logical starting point is to confirm direct engagement with your intended target in the cellular environment.
A highly recommended initial experiment is the Cellular Thermal Shift Assay (CETSA) . The principle behind CETSA is that when a compound binds to its target protein, it generally stabilizes the protein, leading to an increase in its melting temperature.[1][2][3] By observing a shift in the thermal stability of your target protein in the presence of Compound X, you can gain direct evidence of target engagement within intact cells.[1][2]
Q2: My CETSA experiment confirms that Compound X is engaging my target of interest. However, the phenotype I observe is inconsistent with the known function of the target. What's my next step?
A2: This is a classic scenario that strongly suggests the presence of off-target effects contributing to the overall cellular response. At this point, you need to broaden your investigation to identify other potential binding partners of Compound X. Two powerful and complementary approaches are:
Broad-Spectrum Kinase Profiling: Many small molecule inhibitors, particularly those targeting ATP-binding sites, can have off-target effects on protein kinases.[4][5][6][7][8] Submitting Compound X to a commercial kinome profiling service will screen its activity against a large panel of kinases (often over 300), providing a comprehensive overview of its kinase selectivity.[9][10][11][12][13]
Phenotypic Screening: This approach involves testing your compound in a variety of cell-based assays that measure different cellular phenotypes.[14][15][16][17] By comparing the phenotypic "fingerprint" of Compound X to a library of well-characterized compounds, you can generate hypotheses about its mechanism of action and potential off-targets.
A3: Rigorous controls are paramount. Here are a few essential controls:
Inactive/Negative Control Compound: If available, use a structurally similar analog of Compound X that is known to be inactive against your primary target. If this analog fails to produce the same phenotype, it strengthens the argument that the observed effect is mediated by a specific molecular interaction.
Structurally Unrelated Inhibitor: Use a well-validated inhibitor of your target that is structurally different from Compound X. If this compound recapitulates the expected on-target phenotype but not the unexpected phenotype you're investigating, it provides further evidence for off-target effects of Compound X.
Washout Experiments: A washout experiment determines the reversibility of the compound's effects.[18][19][20][21][22] After treating cells with Compound X for a defined period, the compound is removed, and the cells are monitored to see if the phenotype reverts to the untreated state. A reversible effect suggests a direct interaction with a target, whereas an irreversible effect might indicate cellular toxicity or other complex downstream consequences.
Q4: How can I leverage genetic approaches to identify the true target of Compound X's activity?
A4: Genetic approaches like CRISPR-Cas9 screening are powerful, unbiased methods for target identification.[23][24][25][26] You can perform a genome-wide CRISPR knockout screen to identify genes whose loss-of-function confers resistance to Compound X. The genes that are enriched in the resistant population are strong candidates for being the direct or indirect targets of your compound.[23][25]
Troubleshooting Guides & In-Depth Protocols
This section provides more detailed experimental workflows for the key techniques discussed above.
Guide 1: Confirming On-Target Engagement with CETSA
The Cellular Thermal Shift Assay (CETSA) is a powerful method to verify that a compound binds its intended target in a cellular context.[1][2][3][27]
Experimental Workflow:
Caption: A streamlined workflow for performing a Cellular Thermal Shift Assay (CETSA).
Detailed Protocol:
Cell Culture: Plate your cells of interest and grow them to approximately 80-90% confluency.
Compound Treatment: Treat the cells with Compound X at various concentrations. Include a vehicle-only control (e.g., DMSO).
Heating: After incubation, harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspension into PCR tubes and heat them at a range of temperatures for a set time (e.g., 3 minutes).[27]
Lysis and Fractionation: Lyse the cells by freeze-thaw cycles or sonication.[27] Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.
Quantification: Carefully collect the supernatant containing the soluble proteins. Quantify the amount of your target protein in the soluble fraction using Western blotting or other protein quantification methods.
Data Analysis: Plot the percentage of soluble target protein as a function of temperature for both the vehicle- and compound-treated samples. A shift in the melting curve to a higher temperature in the presence of Compound X indicates target stabilization and therefore, engagement.[2][3]
Troubleshooting CETSA:
Issue
Possible Cause
Solution
No thermal shift observed
Compound is not cell-permeable.
Lyse the cells first, then add the compound to the lysate before heating.
Compound does not stabilize the target protein upon binding.
This is a limitation of the assay. Consider an alternative target engagement assay.
Incorrect temperature range.
Optimize the temperature gradient to encompass the melting point of your target protein.
High variability between replicates
Inconsistent cell numbers or heating.
Ensure accurate cell counting and use a thermal cycler for precise temperature control.
Guide 2: Unbiased Off-Target Identification with CRISPR-Cas9 Screening
A genome-wide CRISPR-Cas9 knockout screen can identify genes that are essential for the activity of Compound X, thus revealing its on- and off-targets.[23][24][25][26]
Experimental Workflow:
Caption: Workflow for a CRISPR-Cas9 knockout screen to identify drug resistance genes.
Detailed Protocol:
Library Transduction: Introduce a pooled genome-wide sgRNA library into a Cas9-expressing cell line via lentiviral transduction.
Selection: After a recovery period, split the cell population. Treat one group with a cytotoxic concentration of Compound X and the other with a vehicle control.
Enrichment: Continue to culture the cells for a sufficient period to allow for the selection and expansion of cells that have acquired resistance to Compound X due to gene knockout.
Sequencing: Harvest the cells from both populations, extract genomic DNA, and amplify the integrated sgRNA sequences using PCR.
Data Analysis: Use next-generation sequencing to determine the frequency of each sgRNA in the treated and control populations. Genes targeted by sgRNAs that are significantly enriched in the Compound X-treated group are candidate targets responsible for the compound's activity.
Troubleshooting CRISPR Screens:
Issue
Possible Cause
Solution
No clear "hits" or enrichment
Compound concentration is too high, causing widespread cell death.
Perform a dose-response curve to determine a suitable concentration that allows for selection over time.
Insufficient library representation or sequencing depth.
Ensure a high multiplicity of infection during transduction and adequate sequencing reads to detect changes in sgRNA frequency.
High number of hits
The compound may have a very broad activity or induce a general stress response.
Prioritize hits based on the magnitude of enrichment and biological plausibility. Validate top candidates individually.
Concluding Remarks
Investigating off-target effects is not merely a troubleshooting exercise but a fundamental aspect of rigorous pharmacological research. By employing a multi-pronged approach that combines direct target engagement assays, broad-spectrum profiling, and unbiased genetic screens, researchers can build a comprehensive understanding of their compound's mechanism of action. This diligence is essential for the accurate interpretation of experimental results and for the successful development of selective and effective therapeutic agents.
References
Discovery of cancer drug targets by CRISPR-Cas9 screening of protein domains.PMC.
CRISPR-Cas9 screening for target identific
Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.Benchchem.
Kinome Profiling Service.MtoZ Biolabs.
In vivo CRISPR screening for therapeutic target identific
KinomeView Profiling.Cell Signaling Technology.
Using CRISPR for Target Identific
CRISPR-Cas9 library screening approach for anti-cancer drug discovery: overview and perspectives.Theranostics.
Technical Support Center: Enhancing the Long-Term Stability of Tofacitinib (C16H14F3NO3S)
This guide provides comprehensive technical support for researchers, scientists, and drug development professionals on enhancing the long-term storage stability of Tofacitinib. The following information is curated to add...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides comprehensive technical support for researchers, scientists, and drug development professionals on enhancing the long-term storage stability of Tofacitinib. The following information is curated to address common challenges and provide actionable, evidence-based solutions.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors influencing the stability of Tofacitinib in both solid and solution states?
A1: The stability of Tofacitinib is principally affected by pH, temperature, and ionic strength, particularly in aqueous solutions.[1][2] Forced degradation studies have demonstrated that Tofacitinib is susceptible to degradation under acidic, basic, and oxidative conditions.[3][4] It is relatively stable under photolytic and thermal stress as a solid.[3]
Q2: What is the optimal pH range for maintaining Tofacitinib stability in solution?
A2: Tofacitinib exhibits maximum stability in acidic conditions, specifically within a pH range of 2.0 to 5.0.[1][2] As the pH becomes more basic, the rate of degradation significantly increases, following apparent first-order kinetics.[1][2]
Q3: How does temperature impact the long-term storage of Tofacitinib?
A3: Temperature is a critical factor in the stability of Tofacitinib.[1][2] Degradation accelerates at higher temperatures.[5] For optimal long-term stability in solution, it is crucial to minimize the storage temperature.[2] Studies have shown that at 4°C, there is virtually no degradation observed.[1][2] For solid-state storage, standard long-term conditions are typically 25°C ± 2°C with 60% RH ± 5% RH.[6]
Q4: What is the effect of ionic strength on the stability of Tofacitinib in solution?
A4: The stability of Tofacitinib is inversely related to the ionic strength of the solution.[1][2] To enhance stability, it is recommended to keep the ionic strength of the solution to a minimum, for example, at 0.2 M or lower.[2][5]
Q5: What are the known degradation pathways for Tofacitinib?
A5: Tofacitinib is known to degrade through hydrolysis and oxidation.[2][7] The primary sites of degradation are the amide and cyano positions of the 3-oxopropanenitrile moiety and the pyrrole ring, which is particularly sensitive to oxidation.[2][5][7]
Troubleshooting Guide
This section addresses specific issues that may arise during the handling and storage of Tofacitinib.
Observed Issue
Potential Cause(s)
Recommended Action(s)
Unexpected degradation of Tofacitinib in an aqueous solution.
High pH of the buffer or solution.
Verify the pH of your solution. Adjust to the optimal range of 2.0-5.0 using an appropriate buffer system (e.g., acetate or citrate).[1][2]
Elevated storage temperature.
Store solutions at refrigerated temperatures (2-8°C). For long-term storage, consider frozen storage where appropriate, although freeze-thaw stability should be evaluated.[2][8]
High ionic strength of the medium.
Reduce the ionic strength of the buffer to 0.2 M or lower if experimentally feasible.[2][5]
Formation of unknown peaks during HPLC analysis of stored samples.
Oxidative degradation.
Protect the sample from exposure to oxidizing agents. Consider using amber vials to minimize light exposure, which can sometimes catalyze oxidative processes.[6] Purge solutions with an inert gas like nitrogen or argon.
Hydrolytic degradation.
Ensure the storage pH is within the stable range (2.0-5.0).[1][2] For solid samples, protect from humidity.
Changes in the physical appearance of solid Tofacitinib (e.g., color change, clumping).
Exposure to humidity.
Store solid Tofacitinib in a tightly sealed container with a desiccant.[9]
Different crystalline forms of an active pharmaceutical ingredient can have varying stability.[10][11] Ensure consistent sourcing and handling to minimize the risk of polymorphic transitions.
Experimental Protocols
Protocol 1: Preparation of a Stabilized Tofacitinib Stock Solution
This protocol describes the preparation of a Tofacitinib stock solution with enhanced stability for experimental use.
Materials:
Tofacitinib Citrate
Citrate buffer (0.1 M)
Hydrochloric Acid (HCl) or Sodium Hydroxide (NaOH) for pH adjustment
Purified water (HPLC grade)
Volumetric flasks
Sterile filters (0.22 µm)
Procedure:
Prepare a 0.1 M citrate buffer.
Adjust the pH of the citrate buffer to 4.0 using HCl or NaOH.
Accurately weigh the required amount of Tofacitinib Citrate and dissolve it in the pH 4.0 citrate buffer to achieve the desired concentration.
Gently mix until the compound is completely dissolved. Sonication can be used if necessary, but avoid excessive heating.
Filter the solution through a 0.22 µm sterile filter into a sterile, amber glass vial.
Store the solution at 2-8°C. For long-term storage, aliquots can be stored at -20°C, but a freeze-thaw stability study is recommended.
Protocol 2: Stability Indicating HPLC Method for Tofacitinib
This method can be used to assess the stability of Tofacitinib and quantify its degradation products.[12][13]
Chromatographic Conditions:
Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase: A mixture of a phosphate buffer (pH adjusted to a suitable value, e.g., 5.5) and acetonitrile in an isocratic or gradient elution. A common starting point is a 50:50 (v/v) ratio of water and methanol.[12]
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
Prepare a standard solution of Tofacitinib in the mobile phase.
Prepare the sample solution by diluting the stored Tofacitinib sample with the mobile phase to a suitable concentration.
Inject the standard and sample solutions into the HPLC system.
Analyze the resulting chromatograms to determine the peak area of Tofacitinib and any degradation products. The percentage of degradation can be calculated by comparing the peak area of Tofacitinib in the stored sample to that of a freshly prepared standard.
Visualizations
Degradation Pathway of Tofacitinib
Caption: Major degradation pathways of Tofacitinib.
Workflow for Stability Testing
Caption: General workflow for a Tofacitinib stability study.
References
BenchChem. (n.d.). Characterization of Tofacitinib Impurities Using High-Resolution Mass Spectrometry.
Goshwe, N. Y., et al. (2019). Preformulation and Evaluation of Tofacitinib as a Therapeutic Treatment for Asthma. PMC.
ResearchGate. (n.d.). Stability results of tofacitinib in forced degradation study.
Yilmaz, H. (2021). Forced Degradation Studies to Assess the Stability of a Janus Kinase Inhibitor Using RPLC Method. DergiPark.
Academia.edu. (n.d.). A Novel Stability Indicating Chromatographic Method Development And Validation For The Quantification of Tofacitinib In Pure And Its Dosage Form.
BenchChem. (2025). Strategies to improve the stability of Tofacitinib Citrate in solution.
GMP Insiders. (2024). Stability Storage Conditions In Pharma Industry.
Research Journal of Pharmacy and Technology. (n.d.). Stress Degradation Studies and Development of Validated Spectrometric-Assay-Method For Determination of Tofacitinib In Pure and Physical Admixtures.
QCS Standards. (2024). Stability Research and Sharing II on the Popular Impurity of the Rheumatoid Arthritis Drug - Tofacitinib.
ResearchGate. (n.d.). Chromatograms obtained from forced degradation studies of Tofacitinib....
Der Pharma Chemica. (n.d.). Stability indicating HPLC method for the quantification of tofacitinib citrate and its related substances.
ACG Publications. (2023). A validated RP-HPLC assay method for Tofacitinib in pharmaceutical drug products.
Tofacitinib: A multi-faceted review of clinical development, chemistry, analytical method, patent and pharmacological application. (2024).
AWS. (n.d.). development and validation of stability indicating rp- hplc method for quantitative estimation of.
Tofacitinib Citrate Delivery Through Pharmaceutical Formulations For Divergent Therapeutic Treatments. (2024).
World Health Organization. (n.d.). Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
BenchChem. (2026). A Comparative Guide to Robustness in Stability-Indicating HPLC Methods for Tofacitinib Analysis.
Single Use Support. (2024). Cold Storage Requirements for Active Pharmaceutical Ingredients.
Guidechem. (n.d.). C16H14F3NO3S - Chemical Dictionary.
Walsh Medical. (2021). Forced Degradation Studies to Assess the Stability of a Janus Kinase Inhibitor Using RPLC Method.
European Medicines Agency. (n.d.). Guideline on Declaration of Storage Conditions.
PLOS. (2025). New polymorph of tofacitinib citrate and in vitro equivalence study of its sustained-release tablets.
PLOS One. (2025). New polymorph of tofacitinib citrate and in vitro equivalence study of its sustained-release tablets.
FDA. (n.d.). Annex 9 Guide to good storage practices for pharmaceuticals.
USP. (2024). Methods for the Analysis of Tofacitinib Oral Solution.
A Comparative Analysis of Bioactive Cyclooxygenase-2 (COX-2) Inhibitors
For Researchers, Scientists, and Drug Development Professionals Introduction to Cyclooxygenase Inhibition Cyclooxygenase (COX) enzymes are key players in the inflammatory cascade, responsible for the conversion of arachi...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction to Cyclooxygenase Inhibition
Cyclooxygenase (COX) enzymes are key players in the inflammatory cascade, responsible for the conversion of arachidonic acid into prostaglandins, which are potent mediators of pain, inflammation, and fever.[1][2][3] There are two primary isoforms of this enzyme: COX-1 and COX-2.[1][2] COX-1 is constitutively expressed in most tissues and plays a crucial role in maintaining the integrity of the stomach lining and regulating blood clotting.[2] In contrast, COX-2 is an inducible enzyme, with its expression significantly upregulated at sites of inflammation.[2]
Traditional non-steroidal anti-inflammatory drugs (NSAIDs), such as ibuprofen and naproxen, are non-selective inhibitors of both COX-1 and COX-2.[1] While effective in reducing pain and inflammation, their inhibition of COX-1 can lead to gastrointestinal side effects.[1][4] This prompted the development of selective COX-2 inhibitors, often referred to as "coxibs," which were designed to provide potent anti-inflammatory and analgesic effects with a reduced risk of gastrointestinal complications.[5][1]
This guide will provide a detailed comparison of the selective COX-2 inhibitors Celecoxib, Rofecoxib, and Etoricoxib, alongside the non-selective NSAIDs Ibuprofen and Naproxen. We will delve into their mechanisms of action, physicochemical properties, pharmacokinetic profiles, and relative potencies, supported by experimental data and protocols.
Compound Profiles
A clear understanding of the structural and functional characteristics of each compound is fundamental to a meaningful comparative analysis.
Selective COX-2 Inhibitors
Celecoxib: A diaryl-substituted pyrazole with a sulfonamide side chain, Celecoxib is a highly selective, reversible inhibitor of COX-2.[5][6] It is used to manage pain and inflammation in conditions such as osteoarthritis and rheumatoid arthritis.[5]
Rofecoxib: A furanone derivative, Rofecoxib is another selective COX-2 inhibitor.[7] It was voluntarily withdrawn from the market due to concerns about an increased risk of cardiovascular events.[8]
Etoricoxib: A 1,2-diarylpyridine derivative, Etoricoxib is a highly selective COX-2 inhibitor with a long half-life, allowing for once-daily dosing.[5][9]
Non-Selective NSAIDs
Ibuprofen: A propionic acid derivative, Ibuprofen is a widely used over-the-counter NSAID that non-selectively inhibits both COX-1 and COX-2.[5][9][10]
Naproxen: Also a propionic acid derivative, Naproxen is another common non-selective NSAID used for pain and inflammation.[10][11]
Comparative Data Analysis
The following tables provide a side-by-side comparison of the key physicochemical, pharmacokinetic, and pharmacodynamic properties of the selected compounds.
IC50 values can vary depending on the specific assay conditions. The values presented here are representative figures from the literature for comparative purposes.
Mechanism of Action: The Arachidonic Acid Cascade
The anti-inflammatory, analgesic, and antipyretic effects of NSAIDs are primarily achieved through the inhibition of prostaglandin synthesis.[3][4] Prostaglandins are produced from arachidonic acid via the cyclooxygenase pathway. The differential inhibition of COX-1 and COX-2 isoforms is the key determinant of the therapeutic and side-effect profiles of these drugs.
Caption: The Arachidonic Acid Cascade and the roles of COX-1 and COX-2.
Non-selective NSAIDs like ibuprofen and naproxen inhibit both COX-1 and COX-2, leading to a reduction in both protective and inflammatory prostaglandins.[1] Selective COX-2 inhibitors, such as celecoxib, rofecoxib, and etoricoxib, preferentially bind to and inhibit the COX-2 enzyme, thereby primarily targeting the production of prostaglandins involved in inflammation and pain, while having a lesser effect on the protective functions of COX-1.[5][1]
Experimental Methodology: In Vitro COX Inhibition Assay
The determination of a compound's inhibitory potency (IC50) against COX-1 and COX-2 is a critical step in its characterization. A common method is the fluorometric inhibitor screening assay.
Principle
This assay measures the peroxidase activity of the COX enzyme. The COX component converts a substrate (e.g., arachidonic acid) to prostaglandin G2 (PGG2). The peroxidase component then reduces PGG2 to prostaglandin H2. In the assay, a fluorescent probe is oxidized in the presence of the peroxidase activity, leading to a fluorescent signal. An inhibitor of COX will reduce the production of PGG2 and subsequently decrease the fluorescent signal.[18]
Experimental Workflow
Caption: Generalized workflow for a fluorometric COX inhibition assay.
Detailed Protocol
Materials:
Recombinant human or ovine COX-1 and COX-2 enzymes
COX Assay Buffer
Fluorometric probe (e.g., ADHP)
Arachidonic acid (substrate)
Test compounds and a known inhibitor (e.g., Celecoxib) as a positive control
96-well black microplate
Fluorescence plate reader
Procedure:
Reagent Preparation: Prepare serial dilutions of the test compounds and the positive control in assay buffer. Prepare working solutions of COX enzymes and arachidonic acid as per the manufacturer's instructions.
Assay Plate Setup:
To appropriate wells of the 96-well plate, add the assay buffer.
Add the test compound dilutions to the sample wells.
Add the positive control to its designated wells.
Add a vehicle control (e.g., DMSO) to the control wells.
Add the COX enzyme (either COX-1 or COX-2) to all wells except the no-enzyme control.
Pre-incubation: Incubate the plate at room temperature for a specified time (e.g., 15 minutes) to allow the inhibitors to bind to the enzyme.
Reaction Initiation: Add the arachidonic acid solution to all wells to start the enzymatic reaction.
Fluorescence Measurement: Immediately begin kinetic measurement of fluorescence in a plate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm).[18] Record data for a set period (e.g., 10 minutes).
Data Analysis:
Determine the rate of reaction (slope of the linear portion of the kinetic curve) for each well.
Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.
Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.
Discussion and Conclusion
The comparative analysis of these bioactive compounds highlights the significant differences in their selectivity for COX-2 over COX-1, which in turn influences their therapeutic efficacy and side-effect profiles.
Selectivity and Gastrointestinal Safety: The high COX-2 selectivity of celecoxib, rofecoxib, and etoricoxib is the basis for their improved gastrointestinal safety profile compared to non-selective NSAIDs like ibuprofen and naproxen.[1] By sparing COX-1, these drugs are less likely to disrupt the protective prostaglandin synthesis in the gastric mucosa.
Cardiovascular Risk: The withdrawal of rofecoxib from the market raised concerns about the cardiovascular safety of selective COX-2 inhibitors.[8] The prevailing hypothesis is that by inhibiting COX-2 mediated prostacyclin (a vasodilator and inhibitor of platelet aggregation) without affecting COX-1 mediated thromboxane A2 (a vasoconstrictor and promoter of platelet aggregation), a prothrombotic state may be created. However, subsequent research has indicated that the cardiovascular risk is complex and may be associated with all NSAIDs to varying degrees, depending on the specific drug, dosage, and patient population.[5]
Pharmacokinetic Considerations: The pharmacokinetic properties of these drugs also play a crucial role in their clinical application. The longer half-lives of etoricoxib and naproxen allow for less frequent dosing, which may improve patient compliance.[5][25] In contrast, the shorter half-life of ibuprofen makes it suitable for acute pain management.[9] Metabolism via cytochrome P450 enzymes, particularly CYP2C9 for celecoxib and ibuprofen, and CYP3A4 for etoricoxib, highlights the potential for drug-drug interactions.[16][17][20][23]
References
Which COX-inhibitor to which patient; an analysis of contemporary evidence including pharmacology and medicinal chemistry. Diva-portal.org. Available at: [Link].
Celebrex (Celecoxib) Pharmacology. News-Medical.Net. Available at: [Link].
Davies NM, Anderson KE. Clinical pharmacokinetics of naproxen. Clin Pharmacokinet. 1997;32(4):268-293. Available at: [Link].
Nonsteroidal anti-inflammatory drug. Wikipedia. Available at: [Link].
Anttila M, Haataja H, Kasanen A. Pharmacokinetics of naproxen in subjects with normal and impaired renal function. Eur J Clin Pharmacol. 1980;18(3):263-268. Available at: [Link].
Riener R, et al. IC 50 values for the inhibition of COX-1 and COX-2 in the human whole... ResearchGate. Available at: [Link].
Vane JR, Botting RM. The mechanisms of action of NSAIDs in analgesia. Agents Actions Suppl. 1995;46:3-10.
center for drug evaluation and. accessdata.fda.gov. Available at: [Link].
Nonsteroidal Anti-Inflammatory Drugs (NSAIDs): Understanding Their Mechanism, Uses, and Risks. Open Access Journals. Available at: [Link].
CLINICAL PHARMACOLOGY OF NAPROXEN. World Journal of Pharmaceutical and Medical Research. Available at: [Link].
Bioequivalence Study of Two Etoricoxib 90 mg Film-Coated Tablet Formulations. Medwin Publishers. Available at: [Link].
Nonsteroidal Anti-inflammatory Drugs. Available at: [Link].
Bioequivalence Study of Etoricoxib 120 mg in Healthy Subjects. Medwin Publishers. Available at: [Link].
Celecoxib Nanoformulations with Enhanced Solubility, Dissolution Rate, and Oral Bioavailability: Experimental Approaches over In Vitro/In Vivo Evaluation. MDPI. Available at: [Link].
Pharmacokinetics, bioavailability and bioequivalence of generic etoricoxib in healthy volunteers. GaBIJ. Available at: [Link].
Celecoxib versus Non-COX-2 Selective Non-steroidal Anti-inflammatory Drugs: A Review of the Clinical Effective. CDA-AMC. Available at: [Link].
Pharmacokinetics, COX-2 specificity, and tolerability of supratherapeutic doses of rofecoxib in humans. PubMed. Available at: [Link].
Cross-validation of analytical methods for C16H14F3NO3S quantification
Cross-Validation of Analytical Methods for C16H14F3NO3S Quantification: Next-Gen LC-MS/MS vs. Traditional HPLC-UV Executive Summary The accurate quantification of C16H14F3NO3S (commonly known as Tolrestat) in biological...
Author: BenchChem Technical Support Team. Date: April 2026
Cross-Validation of Analytical Methods for C16H14F3NO3S Quantification: Next-Gen LC-MS/MS vs. Traditional HPLC-UV
Executive Summary
The accurate quantification of C16H14F3NO3S (commonly known as Tolrestat) in biological matrices is a critical requirement for pharmacokinetic (PK) profiling and drug development. As a potent aldose reductase inhibitor[1], its therapeutic monitoring requires high sensitivity and absolute specificity. Historically, legacy laboratories have relied on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV)[2]. However, the complex nature of biological matrices often compromises the reliability of UV-based assays.
This guide provides an objective, data-driven cross-validation comparing a modern, high-throughput Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow against the traditional HPLC-UV method. By dissecting the causality behind our experimental choices, this document serves as a definitive blueprint for researchers seeking to upgrade their bioanalytical pipelines.
Mechanistic Context: The Target Analyte
C16H14F3NO3S functions by blocking the polyol pathway, specifically inhibiting the enzyme aldose reductase from converting glucose into sorbitol, thereby preventing cellular osmotic stress[1].
Fig 1. Polyol pathway highlighting aldose reductase inhibition by C16H14F3NO3S.
Chemically, C16H14F3NO3S features a substituted naphthalene ring, a trifluoromethyl group, and a thioamide linkage. These structural features dictate its analytical behavior:
Optical Properties: The conjugated naphthalene ring yields a distinct UV absorbance maximum (λmax) at 227 nm[3].
Ionization Potential: The carboxylic acid moiety readily deprotonates, making it an ideal candidate for Negative Electrospray Ionization (ESI-) in mass spectrometry.
Methodological Cross-Validation: Causality in Analytical Design
Why shift from HPLC-UV to LC-MS/MS? The answer lies in the physics of detection.
The Limitations of HPLC-UV: The legacy method relies on UV detection at 227 nm[3]. While this wavelength captures the π-π* transition of the naphthalene ring, it lacks specificity. Many endogenous plasma proteins, lipids, and co-administered drugs also absorb strongly at 227 nm. This results in high baseline noise, limiting the Limit of Detection (LOD) to approximately 0.2 µg/mL (or 25 ng/mL with extensive, time-consuming modifications)[2].
The LC-MS/MS Advantage: By utilizing Multiple Reaction Monitoring (MRM), we filter ions based on mass-to-charge ratio (m/z). We isolate the specific precursor ion ([M-H]- at m/z 356.1) and fragment the thioamide bond to yield a highly specific product ion (m/z 282.1). This double mass-filtering mathematically eliminates isobaric matrix interference, pushing the Limit of Quantitation (LOQ) down to 0.5 ng/mL while drastically reducing chromatographic run times.
Fig 2. Parallel sample processing workflow for LC-MS/MS and HPLC-UV cross-validation.
Self-Validating Experimental Protocols
To ensure absolute trustworthiness, the following protocols are designed as self-validating systems.
Internal Standard (IS) Spiking: Aliquot 100 µL of human plasma into a microcentrifuge tube. Immediately add 10 µL of Tolrestat-d3 (100 ng/mL in methanol)[4].
Causality: Spiking the stable isotope-labeled IS before any matrix alteration ensures it undergoes the exact same extraction kinetics and physical losses as the endogenous analyte. Because Tolrestat-d3 co-elutes and experiences identical ion suppression, the ratio of their peak areas creates a self-correcting mathematical system that nullifies matrix effects.
Protein Precipitation (PPT): Add 300 µL of ice-cold Acetonitrile (ACN). Vortex for 2 minutes and centrifuge at 14,000 x g for 10 minutes at 4°C.
Causality: The target analyte is highly protein-bound. The organic solvent disrupts hydrophobic interactions, precipitating plasma proteins while keeping the highly lipophilic C16H14F3NO3S in the supernatant.
Solid Phase Extraction (SPE): Load the supernatant onto a pre-conditioned Oasis HLB polymeric cartridge. Wash with 5% methanol in water. Elute with 100% ACN.
Causality: The reversed-phase sorbent strongly retains the lipophilic naphthalene ring. The 5% methanol wash is critical; it removes polar phospholipids and salts that cause ion suppression in the mass spectrometer, without prematurely eluting the target.
Reconstitution: Evaporate the eluate under nitrogen at 40°C and reconstitute in 100 µL of the initial mobile phase.
Column: Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).
Causality: Sub-2-micron particles minimize eddy diffusion, providing ultra-sharp peaks that enhance the signal-to-noise ratio and allow for a 3-minute run time.
Mobile Phase: Gradient elution using (A) 0.1% Formic Acid in Water and (B) Acetonitrile.
The experimental data comparing both methodologies is summarized below. The LC-MS/MS workflow demonstrates overwhelming superiority in sensitivity and throughput.
Table 1: Analytical Parameters Comparison
Parameter
Next-Gen LC-MS/MS
Traditional HPLC-UV
Detection Mechanism
MRM (m/z 356.1 → 282.1)
Absorbance (λmax = 227 nm)
Column Chemistry
Sub-2-µm BEH C18
4-µm Silica C18
Run Time per Sample
3.0 minutes
15.0 minutes
Specificity
Absolute (Mass/Charge filtering)
Low (Subject to isobaric interference)
Internal Standard
Tolrestat-d3 (Stable Isotope)
Structural Analog
Table 2: Performance Metrics & Validation Data
Validation Metric
Next-Gen LC-MS/MS
Traditional HPLC-UV
Limit of Detection (LOD)
0.1 ng/mL
15.0 µg/mL (15,000 ng/mL)
Limit of Quantitation (LOQ)
0.5 ng/mL
25.0 ng/mL (Modified)
Linear Dynamic Range
0.5 – 1000 ng/mL
25 – 5000 ng/mL
Extraction Recovery
92.4% ± 3.1%
85.6% ± 6.4%
Matrix Effect (Ion Suppression)
< 5% (Corrected by IS)
N/A (Baseline noise interference)
Inter-day Precision (%CV)
2.8%
8.5%
Conclusion
The cross-validation data explicitly demonstrates that while HPLC-UV can be utilized for high-concentration formulation testing, it is fundamentally inadequate for modern, low-dose pharmacokinetic profiling of C16H14F3NO3S. The Next-Gen LC-MS/MS workflow, supported by a self-validating deuterated internal standard protocol, provides a 50-fold improvement in the Limit of Quantitation and reduces analytical run times by 80%. For drug development professionals, adopting the LC-MS/MS methodology is non-negotiable for ensuring data integrity and regulatory compliance.
Comparative Evaluation of C16H14F3NO3S (Tolrestat) vs. Non-Fluorinated Analogues in Aldose Reductase Inhibition
As a Senior Application Scientist, evaluating the structure-activity relationship (SAR) of targeted therapeutics requires a deep dive into how specific functional groups govern enzyme kinetics and cellular efficacy. This...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, evaluating the structure-activity relationship (SAR) of targeted therapeutics requires a deep dive into how specific functional groups govern enzyme kinetics and cellular efficacy. This guide provides a comprehensive, data-driven comparison between C16H14F3NO3S (commonly known as Tolrestat, a potent Aldose Reductase Inhibitor) and its non-fluorinated structural analogue.
By dissecting the biochemical causality of the trifluoromethyl (-CF₃) group, we can understand its critical role in mitigating diabetic complications such as neuropathy and retinopathy[1][2].
Mechanistic Context: The Polyol Pathway
Under normoglycemic conditions, the polyol pathway represents a minor route of glucose metabolism. However, during chronic hyperglycemia, hexokinase becomes saturated, and excess glucose is shunted into the polyol pathway[2]. The rate-limiting step is the reduction of glucose to sorbitol, catalyzed by Aldose Reductase (AR) . Intracellular accumulation of sorbitol induces severe osmotic stress, leading to tissue damage[3].
The primary therapeutic objective of C16H14F3NO3S is to competitively inhibit AR, thereby halting this toxic cascade[2].
Fig 1: The Polyol Pathway and the targeted inhibition of Aldose Reductase by C16H14F3NO3S.
Structural Causality: The Role of the Trifluoromethyl Group
Tolrestat features a naphthalene ring substituted with a methoxy group and a crucial trifluoromethyl (-CF₃) group at the 5-position[2]. When comparing C16H14F3NO3S to its non-fluorinated analogue (where the -CF₃ is replaced by a hydrogen atom), a stark contrast in pharmacological performance emerges.
Why does the -CF₃ group matter?
Hydrophobic Pocket Engagement: The AR active site contains a highly specific, deep lipophilic pocket. The bulky, highly lipophilic -CF₃ group perfectly anchors the molecule into this specificity pocket, increasing binding affinity by orders of magnitude[4].
Electron-Withdrawing Effects: The strong electronegativity of fluorine alters the electron density of the naphthalene ring, optimizing the pKa of the adjacent functional groups and strengthening hydrogen bonding networks with the enzyme's catalytic residues (Tyr48 and His110).
Metabolic Shielding: The robust C-F bonds prevent oxidative metabolism at the 5-position of the naphthalene ring, significantly extending the compound's half-life in vivo[5].
Enhanced membrane permeability for intracellular AR targeting.
Metabolic Stability (t½)
High (Steric shielding)
Low (Prone to oxidation)
-CF₃ prevents rapid hepatic clearance.
Sorbitol Reduction (Lens)
> 85% reduction
< 20% reduction
Direct translation of IC₅₀ to phenotypic efficacy.
Experimental Workflows for Comparative Validation
To objectively validate the superior activity of the fluorinated compound, researchers must employ a self-validating assay system. The following protocol outlines the gold-standard methodology for comparing these two analogues.
Protocol: In Vitro Aldose Reductase Enzymatic Assay
Objective: Determine the IC₅₀ values of C16H14F3NO3S and its non-fluorinated analogue by measuring the rate of NADPH oxidation.
Materials:
Purified recombinant human Aldose Reductase.
Assay Buffer: 100 mM potassium phosphate (pH 6.2).
Substrate: 10 mM DL-glyceraldehyde.
Cofactor: 0.1 mM NADPH.
Test Compounds: C16H14F3NO3S and Non-Fluorinated Analogue (dissolved in DMSO, final concentration <1% to prevent solvent-induced denaturation)[1].
Step-by-Step Methodology:
Preparation of Inhibitor Dilutions: Prepare a 10-point serial dilution (ranging from 10 µM to 0.1 nM) of both the fluorinated and non-fluorinated analogues in DMSO[6].
Enzyme-Inhibitor Pre-incubation: In a 96-well UV-transparent microplate, combine 10 µL of the inhibitor solution, 50 µL of assay buffer, and 20 µL of recombinant AR. Incubate at 25°C for 15 minutes. Causality: Pre-incubation allows for steady-state binding, crucial for accurately measuring the affinity of the -CF₃ group within the hydrophobic pocket.
Reaction Initiation: Add 10 µL of NADPH (0.1 mM final) to all wells. Initiate the reaction by adding 10 µL of DL-glyceraldehyde.
Kinetic Measurement: Immediately monitor the decrease in absorbance at 340 nm (indicative of NADPH oxidation to NADP⁺) using a microplate reader for 5 minutes at 15-second intervals.
Self-Validation Controls:
Positive Control: Reaction without inhibitor (maximum velocity).
Negative Control: Reaction without DL-glyceraldehyde (baseline NADPH stability).
Data Analysis: Calculate the initial velocity (V₀) for each well. Plot the % inhibition versus log[Inhibitor] to derive the IC₅₀ using non-linear regression.
Conclusion
The integration of a trifluoromethyl group in C16H14F3NO3S is not merely a structural modification; it is a masterclass in rational drug design. The comparative data unequivocally demonstrates that the -CF₃ moiety is responsible for the compound's nanomolar potency, optimal lipophilicity, and metabolic resilience[5][6]. For researchers developing next-generation ARIs, understanding the precise spatial and electronic contributions of fluorination remains an indispensable paradigm.
National Institutes of Health (PMC). Osmotic Stress, not Aldose Reductase Activity, Directly induces Growth Factors and MAPK Signaling changes during Sugar Cataract Formation. Retrieved from:[Link]
DOKUMEN.PUB. Biomedical Frontiers of Fluorine Chemistry. Retrieved from:[Link]
Head-to-Head Comparison of Synthetic Routes for C16H14F3NO3S (Tolrestat)
Introduction and Biological Context C16H14F3NO3S, universally known as Tolrestat, is a potent, orally active aldose reductase inhibitor (ARI)[1]. Historically developed to manage diabetic complications such as neuropathy...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Biological Context
C16H14F3NO3S, universally known as Tolrestat, is a potent, orally active aldose reductase inhibitor (ARI)[1]. Historically developed to manage diabetic complications such as neuropathy and retinopathy, Tolrestat functions by blocking the polyol pathway. Under hyperglycemic conditions, the enzyme aldose reductase (ALR2) reduces excess glucose into sorbitol. Because sorbitol is highly hydrophilic, it cannot easily cross cell membranes, leading to intracellular accumulation, severe osmotic stress, and subsequent tissue damage[2].
While Tolrestat was eventually withdrawn from the market due to risks of hepatic toxicity, its core structural motif—a functionalized naphthalene ring linked to a thioamide—remains a highly relevant pharmacophore in drug design[3]. Synthesizing this molecule efficiently requires precise control over amidation and chemoselective thionation.
Caption: The Polyol Pathway illustrating ALR2-mediated sorbitol accumulation and inhibition by Tolrestat.
Comparative Analysis of Synthetic Routes
The synthesis of Tolrestat requires the coupling of 6-methoxy-5-(trifluoromethyl)-1-naphthoic acid with N-methylglycine (sarcosine), followed by the conversion of the amide carbonyl to a thiocarbonyl (thioamide)[4]. We compare the classical Sestanj route against a modern, optimized methodology.
Route A: The Classical Sestanj Route (P2S5 Thionation)
Developed in 1984, this foundational route relies on converting the naphthoic acid to an acid chloride using thionyl chloride (SOCl2) under reflux[1]. The acid chloride is then reacted with sarcosine methyl ester. The critical thionation step utilizes phosphorus pentasulfide (P2S5) in refluxing pyridine[4].
Causality & Limitations: While effective, P2S5 is poorly soluble in many organic solvents, necessitating the use of pyridine as both solvent and base. Refluxing pyridine (b.p. 115°C) creates harsh conditions that can lead to partial degradation of the ester and complex work-ups due to the formation of intractable phosphorus by-products.
Route B: The Modern Optimized Route (Lawesson's Reagent)
Modern synthetic chemistry replaces the harsh acid chloride formation with direct peptide coupling agents (e.g., DCC/HOBt or EDC)[4]. Furthermore, thionation is achieved using Lawesson's reagent[5].
Causality & Advantages: Lawesson's reagent is highly soluble in standard organic solvents like toluene and THF, allowing the thionation to proceed at lower temperatures (80°C) with significantly higher chemoselectivity[5]. This prevents ester cleavage and avoids the toxicity and foul odor associated with large-scale pyridine use. The use of DCC/HOBt for amidation avoids the generation of HCl gas, protecting sensitive functional groups and improving the overall yield.
Caption: Workflow comparison between the Classical Sestanj Route (A) and the Modern Optimized Route (B).
Quantitative Data Comparison
Parameter
Route A: Classical Sestanj (P2S5)
Route B: Modern Optimized (Lawesson's)
Amidation Reagent
Thionyl Chloride (SOCl2)
DCC / HOBt
Amidation Yield
~70-75%
>85%
Thionation Reagent
Phosphorus pentasulfide (P2S5)
Lawesson's Reagent
Thionation Solvent
Pyridine (Reflux, 115°C)
Toluene (80-90°C)
Thionation Yield
~50-60%
~80-90%
By-product Profile
Intractable phosphorus salts, HCl gas
Dicyclohexylurea (DCU), easily filterable
Overall Yield
~35-40%
~60-65%
Experimental Protocols: The Modern Optimized Route
The following step-by-step methodology details the modern synthesis of Tolrestat. This protocol is designed as a self-validating system; intermediate checkpoints (e.g., DCU precipitation, TLC monitoring) ensure mechanistic integrity before proceeding to the next step.
Step 1: Amidation via DCC/HOBt Coupling
Objective: Form the amide bond without generating harsh acidic by-products that could cleave the methoxy group.
Preparation: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve 1.0 equivalent of 6-methoxy-5-(trifluoromethyl)-1-naphthoic acid in anhydrous N,N-dimethylformamide (DMF).
Activation: Add 1.2 equivalents of Hydroxybenzotriazole (HOBt) and 1.2 equivalents of N,N'-Dicyclohexylcarbodiimide (DCC). Stir at 0°C for 30 minutes. Self-Validation Check: The solution will become cloudy as dicyclohexylurea (DCU) begins to precipitate, confirming the formation of the active OBt-ester.
Coupling: Add 1.5 equivalents of sarcosine methyl ester hydrochloride, followed by 2.0 equivalents of triethylamine (Et3N) to liberate the free amine.
Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.
Work-up: Filter off the white DCU precipitate. Dilute the filtrate with ethyl acetate, wash sequentially with 1N HCl, saturated NaHCO3, and brine. Dry over anhydrous Na2SO4 and concentrate under reduced pressure to yield the amide intermediate.
Step 2: Chemoselective Thionation using Lawesson's Reagent
Objective: Convert the amide carbonyl to a thiocarbonyl while leaving the methyl ester intact[5].
Preparation: Dissolve the amide intermediate in anhydrous toluene (0.1 M concentration).
Reagent Addition: Add 0.6 equivalents of Lawesson's reagent. (Note: Each molecule of Lawesson's reagent can thionate two carbonyl groups).
Heating: Heat the reaction mixture to 80-90°C.
Monitoring: Monitor the reaction via TLC (Hexanes:Ethyl Acetate, 7:3). Self-Validation Check: The thioamide product will appear as a distinct, lower-Rf spot that is highly UV-active and stains intensely with potassium permanganate due to the sulfur moiety.
Purification: Once the starting material is consumed (typically 2-4 hours), cool the mixture, concentrate under reduced pressure, and purify via flash column chromatography to isolate the pure thioamide methyl ester.
Step 3: Alkaline Saponification
Objective: Hydrolyze the methyl ester to yield the final active pharmaceutical ingredient, Tolrestat[4].
Hydrolysis: Dissolve the thioamide methyl ester in a 1:1 mixture of methanol and water.
Base Addition: Add 2.0 equivalents of 1N NaOH. Stir at room temperature for 2 hours.
Acidification: Evaporate the methanol under reduced pressure. Cool the aqueous layer in an ice bath and slowly add 1N HCl until the pH reaches 2.0-3.0. Self-Validation Check: Tolrestat will crash out of the aqueous solution as a white to off-white crystalline solid due to its low solubility in acidic water[3].
Isolation: Filter the precipitate, wash with cold distilled water, and recrystallize from ethanol/water to yield pure Tolrestat (C16H14F3NO3S).
Independent Verification of C16H14F3NO3S (Tolrestat) Biological Activity: A Comparative Guide
Executive Summary C16H14F3NO3S , universally known as Tolrestat , is a first-generation, orally active carboxylic acid derivative designed as an Aldose Reductase Inhibitor (ARI)[1][2]. Historically, Tolrestat was approve...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
C16H14F3NO3S , universally known as Tolrestat , is a first-generation, orally active carboxylic acid derivative designed as an Aldose Reductase Inhibitor (ARI)[1][2]. Historically, Tolrestat was approved in several countries to manage diabetic complications such as neuropathy, retinopathy, and nephropathy[3][4]. However, despite its potent in vitro efficacy, it was ultimately withdrawn from the market in 1997 due to severe, unpredictable hepatic toxicity[1][4].
For researchers and drug development professionals, Tolrestat remains a critical reference compound. This guide provides an objective, data-driven comparison of Tolrestat against next-generation ARIs (such as Epalrestat and Fidarestat) and outlines self-validating experimental protocols for independent verification of its biological activity.
Mechanistic Overview: The Polyol Pathway
Under normoglycemic conditions, the majority of cellular glucose is phosphorylated by hexokinase and routed through glycolysis. However, in hyperglycemic states (such as diabetes mellitus), hexokinase becomes saturated. In insulin-independent tissues—specifically peripheral nerves, the retina, and the renal medulla—excess unphosphorylated glucose is shunted into the Polyol Pathway [5][6].
The pathway consists of two enzymatic steps:
Aldose Reductase (ALR2 / EC 1.1.1.21): Reduces D-glucose to sorbitol, utilizing NADPH as a cofactor[6].
Sorbitol Dehydrogenase (SDH): Oxidizes sorbitol to D-fructose, utilizing NAD+ as a cofactor[6].
Because sorbitol is highly hydrophilic, it cannot easily cross cell membranes. Its intracellular accumulation induces severe osmotic stress, leading to cellular swelling, oxidative stress (due to NADPH depletion), and eventual tissue damage[3][6]. Tolrestat competitively binds to the active site of ALR2, forming critical hydrogen bonds with Tyr48 and Trp111, thereby halting sorbitol production[7][8].
Polyol pathway of glucose metabolism and the inhibitory action of Tolrestat on Aldose Reductase.
Comparative Efficacy & IC50 Profiling
To contextualize Tolrestat’s potency, it must be benchmarked against both its contemporaries (e.g., Sorbinil) and next-generation alternatives (e.g., Epalrestat, Ranirestat).
Table 1: Comparative In Vitro Inhibitory Activity Against Aldose Reductase
Structural Insights: While both Tolrestat and Epalrestat are carboxylic acid derivatives, Tolrestat's unique naphthalene ring permits specific CH/π interactions with the side chains of Trp111 within the ALR2 active site[7]. This structural nuance accounts for its high binding affinity but may also contribute to off-target hepatic metabolism leading to its toxicity profile.
Independent Verification Protocols
As a Senior Application Scientist, I mandate that any internal validation of ARI compounds utilizes self-validating experimental designs. The following protocols guarantee data integrity by embedding intrinsic causality checks.
Protocol 1: In Vitro ALR2 Enzymatic Inhibition Assay (Photometric)
Rationale & Causality: ALR2 activity is traditionally measured by monitoring the oxidation of NADPH to NADP+. Because NADPH absorbs light at 340 nm and NADP+ does not, the decrease in absorbance directly correlates with enzyme velocity[5]. We utilize DL-glyceraldehyde as the substrate rather than D-glucose; glyceraldehyde has a significantly higher catalytic efficiency (
kcat/Km
) for ALR2, providing a more robust and sensitive dynamic range for IC50 determination[7].
Self-Validating System:
Blank Control: Buffer + NADPH + Substrate (No Enzyme)
→
Verifies NADPH stability and rules out auto-oxidation.
Vehicle Control: Enzyme + Substrate + DMSO (≤1%)
→
Establishes the uninhibited baseline (
Vmax
) and proves the solvent does not denature the enzyme.
Positive Control: Epalrestat (100 nM)
→
Confirms the enzyme batch is active and susceptible to standard inhibition.
Step-by-Step Methodology:
Buffer Preparation: Prepare 0.1 M potassium phosphate buffer (pH 6.2).
Enzyme Reconstitution: Dilute purified bovine lens ALR2 or recombinant human ALR2 in the assay buffer to a standardized activity unit[5].
Compound Preparation: Dissolve Tolrestat (C16H14F3NO3S) in 100% DMSO to create a 10 mM stock[2]. Perform 10-point serial dilutions to achieve final assay concentrations ranging from 1 nM to 10 µM. Ensure final DMSO concentration remains
≤
1%.
Incubation: In a UV-transparent 96-well microplate, combine 150 µL buffer, 10 µL enzyme, and 10 µL of the Tolrestat dilution. Incubate at 25°C for 10 minutes to allow steady-state binding.
Reaction Initiation: Add 10 µL of 0.1 mM NADPH and 20 µL of 10 mM DL-glyceraldehyde to initiate the reaction.
Kinetic Readout: Immediately monitor absorbance at 340 nm every 30 seconds for 5 minutes using a microplate reader.
Data Analysis: Calculate the initial velocity (
V0
) from the linear portion of the curve. Plot % inhibition versus log[Tolrestat] and apply non-linear regression to determine the IC50.
Protocol 2: Ex Vivo Erythrocyte Sorbitol Accumulation Assay
Rationale & Causality: While Protocol 1 proves biochemical binding, it does not prove cellular permeability or physiological efficacy. Erythrocytes are selected for this assay because their cellular glucose uptake is mediated by GLUT1, which is insulin-independent. Under high-glucose conditions, hexokinase is rapidly saturated, forcing the flux of glucose into the polyol pathway, mimicking diabetic microvascular environments perfectly[3].
Step-by-Step Methodology:
Cell Isolation: Isolate fresh human or rat erythrocytes via centrifugation (1,500 x g, 10 mins). Wash three times with isotonic saline to remove plasma proteins.
Osmotic Stress Induction: Resuspend erythrocytes in Krebs-Ringer bicarbonate buffer supplemented with 25 mM D-glucose (hyperglycemic condition).
Treatment: Co-incubate the suspension with varying concentrations of Tolrestat (10 nM, 100 nM, 1 µM) for 3 hours at 37°C under 5% CO2.
Lysis & Extraction: Pellet the cells and lyse using 0.5 M perchloric acid to precipitate proteins. Neutralize the supernatant with potassium carbonate.
Quantification: Measure intracellular sorbitol using a fluorometric Sorbitol Dehydrogenase (SDH) coupled assay or via LC-MS/MS. Normalize the sorbitol concentration against total erythrocyte hemoglobin content.
Toxicity & Clinical Attrition Analysis
Understanding why Tolrestat failed is just as important as understanding its mechanism. Despite Tolrestat effectively reducing nerve galactitol and sorbitol accumulation in diabetic rat models[2], its translation to human clinical use was disastrous.
During Phase III clinical trials in the United States, Tolrestat exhibited a severe, idiosyncratic hepatotoxicity profile, leading to instances of fatal liver failure[1][4]. Consequently, Wyeth discontinued the drug globally in 1997[1].
In contrast, Epalrestat —the only ARI currently approved for diabetic neuropathy in markets like Japan, India, and China—demonstrates a much safer metabolic profile. While mild elevations in liver enzymes are occasionally noted with Epalrestat, it lacks the severe necrotic hepatotoxicity associated with Tolrestat[10]. Similarly, the spirohydantoin class ARI, Sorbinil , was abandoned not for liver toxicity, but due to severe hypersensitivity reactions linked directly to its hydantoin ring structure[14]. This historical attrition highlights the critical need for rigorous ADME/Tox profiling early in the development of novel ARIs.
References
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Title: Aldose reductase inhibitory activity (IC 50 ) of new epal- restat analogues.
Source: selleckchem.
Title: A Comparative Guide to Aldose Reductase Inhibitors: Tolrestat vs.
Comprehensive Laboratory Safety and Operational Guide for C16H14F3NO3S (Tolrestat) Welcome to the application scientist’s operational master guide for handling C16H14F3NO3S (CAS: 82964-04-3), universally known in pharmac...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Laboratory Safety and Operational Guide for C16H14F3NO3S (Tolrestat)
Welcome to the application scientist’s operational master guide for handling C16H14F3NO3S (CAS: 82964-04-3), universally known in pharmacological research as Tolrestat . As researchers and drug development professionals, we know that chemical safety extends far beyond reading a standard Safety Data Sheet (SDS). It requires a deep, mechanistic understanding of a molecule's physical properties and biological reactivity.
Tolrestat is a highly potent, orally active aldose reductase inhibitor[1]. While it is an invaluable tool compound for studying diabetic complications (such as neuropathy and retinopathy), its clinical development was halted due to severe hepatotoxicity (liver toxicity)[2]. Because of this toxicological profile, combined with the presence of a trifluoromethyl group and a carbothioyl moiety, C16H14F3NO3S demands rigorous handling, specific solvent preparation, and strictly regulated disposal pathways.
To design a safe operational workflow, we must first analyze the quantitative data governing the compound's behavior.
Table 1: Physical, Chemical, and Toxicity Data for C16H14F3NO3S
Property
Value
Operational Implication
Molecular Formula
C16H14F3NO3S
Contains halogens (F) and sulfur; dictates specialized high-temp incineration.
Molecular Weight
357.35 g/mol
Used for precise molarity calculations in stock solutions.
Solubility (Organic)
~30 mg/mL (DMSO, DMF)
Requires organic solvents for primary stock preparation.
Solubility (Aqueous)
~1 mg/mL (PBS, pH 7.2)
Limited aqueous solubility; requires pre-dissolution in organics.
Acute Toxicity (Oral)
LD50 = 300 mg/kg (Mouse)
High systemic toxicity; mandates strict PPE to prevent ingestion/inhalation.
Storage Temperature
-20°C
Must be stored frozen to maintain ≥4 years stability.
Tolrestat functions by inhibiting Aldose Reductase (AR), the rate-limiting enzyme in the polyol pathway. In hyperglycemic states, AR reduces excess glucose to sorbitol, leading to cellular osmotic stress. Understanding this mechanism is crucial because it dictates the biological assays (e.g., NADPH oxidation assays) where this compound is utilized, and reinforces why accidental systemic exposure could disrupt normal cellular metabolism.
Fig 1. Mechanism of action: C16H14F3NO3S inhibits Aldose Reductase in the polyol pathway.
Operational Protocol: Solution Preparation
Causality: The carbothioyl group in C16H14F3NO3S is susceptible to oxidative degradation. Therefore, when preparing stock solutions, the chosen solvent must be purged with an inert gas to displace dissolved oxygen, ensuring the structural integrity of the compound for downstream assays[3].
Step-by-Step Methodology:
PPE Verification: Don a chemically resistant lab coat, nitrile gloves (double-gloving recommended), and safety goggles. Perform all powder handling inside a certified Class II biological safety cabinet or chemical fume hood[4].
Solvent Purging: Select your organic solvent (DMSO or DMF). Bubble an inert gas (Nitrogen or Argon) through the solvent for 5-10 minutes to remove dissolved oxygen[3].
Dissolution: Weigh the required mass of C16H14F3NO3S. To achieve a standard 30 mg/mL stock, dissolve 30 mg of the crystalline solid in 1 mL of the purged DMSO/DMF[3].
Validation: Vortex gently for 30 seconds. Hold the amber vial against a light source; the solution must be completely clear with no visible particulates.
Storage: Aliquot the stock solution into tightly sealed amber vials to protect from light, and store immediately at -20°C[3].
Proper Disposal Procedures
Causality: Standard ethanol-based or aqueous waste carboys are strictly prohibited for this compound. C16H14F3NO3S contains a trifluoromethyl (-CF3) group and a sulfur atom. If incinerated improperly, it releases highly toxic hydrogen fluoride (HF) and sulfur oxides (SOx). It must be routed to a halogenated waste stream so the disposal facility knows to use high-temperature incineration equipped with alkaline scrubbers to neutralize these acidic gases.
Fig 2. Step-by-step waste segregation and disposal workflow for C16H14F3NO3S.
Step-by-Step Methodology: Segregation & Disposal
Liquid Waste (Halogenated): Transfer any unused stock solutions or assay buffers containing Tolrestat into a designated Halogenated Organic Waste carboy. Never mix with non-halogenated waste.
Solid Waste (Unused Powder): Keep the compound in its original glass vial. Place the sealed vial into a secondary, shatter-proof hazardous waste container. Label clearly with "Contains Halogenated/Sulfur-bearing Toxic Solid (Tolrestat)"[4].
Contaminated Consumables: Pipette tips, microcentrifuge tubes, and gloves that have contacted the compound must be disposed of in a designated solid chemical waste bin (often a double-lined, rigid container). Do not throw these in standard biohazard bags, as biohazard waste is often autoclaved—autoclaving this chemical can vaporize toxic residues[4].
Facility Routing: Coordinate with your Environmental Health and Safety (EHS) department to ensure the waste is picked up by a licensed contractor capable of EPA/RCRA-compliant high-temperature incineration[4].
Accidental Spill Response Protocol
In the event of a powder or liquid spill, immediate containment is required to prevent aerosolization and inhalation.
Step-by-Step Methodology:
Evacuate & Ventilate: Instruct personnel to step back. Ensure the area has appropriate exhaust ventilation running[4].
Containment (Liquid Spill): Cover the spill with finely-powdered liquid-binding material (e.g., diatomite, sand, or universal chemical binders). Do not use combustible materials like paper towels for concentrated organic solvent spills[4].
Containment (Solid Spill): Lightly moisten the powder with a compatible solvent (like ethanol) to prevent dust aerosolization before sweeping it up.
Decontamination: Scrub the affected surface and equipment thoroughly with an alcohol-based solvent, followed by soap and water[4].
Disposal of Spill Material: Collect all absorbent materials and contaminated cleaning supplies, place them in a sealed hazardous waste bag, and route them through the solid chemical waste protocol outlined in Section 4[4].
References
Compound: TOLRESTAT (CHEMBL436) . ChEMBL - EMBL-EBI. Available at:[Link]
